3-Bromo-2-(chloromethyl)thiophene

• CAS: 7353-88-0

Core Science & Biosynthesis

Technical Monograph: 3-Bromo-2-(chloromethyl)thiophene (CAS 7353-88-0)

A Bifunctional Linchpin for Thienopyridine Scaffolding and Fragment-Based Drug Discovery

Executive Summary

3-Bromo-2-(chloromethyl)thiophene (CAS 7353-88-0) is a high-value heterocyclic intermediate defined by its orthogonal reactivity . Unlike simple thiophenes, this molecule possesses two distinct "chemical handles" in a vicinal (2,3) relationship: an electrophilic alkyl chloride and a halogenated aromatic bromide.

This specific substitution pattern makes it an indispensable building block for synthesizing thieno[2,3-c]pyridines and thieno[3,2-c]azepines —fused ring systems prevalent in antiplatelet agents (e.g., Ticlopidine analogs), kinase inhibitors, and GPCR modulators. This guide details the handling, synthesis, and strategic application of this compound in medicinal chemistry.[1]

Chemical Identity & Physical Profile[3][4]

Property	Specification
CAS Number	7353-88-0
IUPAC Name	3-Bromo-2-(chloromethyl)thiophene
Molecular Formula	C₅H₄BrClS
Molecular Weight	211.51 g/mol
Appearance	Yellow to light brown liquid (low melting solid)
Boiling Point	~105–110 °C (at 1 mmHg)
Density	~1.74 g/cm³
Solubility	Soluble in DCM, THF, Toluene; Insoluble in water
Stability	Moisture sensitive (hydrolyzes to alcohol); Light sensitive
Hazards	Lachrymator , Corrosive, Acute Toxicity

Strategic Utility: The "Dual-Handle" Advantage

The core value of CAS 7353-88-0 lies in its ability to undergo sequential, selective functionalization.

• Handle A (Position 2 - Chloromethyl): A highly reactive electrophile susceptible to SN2 displacement by amines, thiols, or alkoxides. This is typically the first point of diversification.

• Handle B (Position 3 - Bromide): A stable aryl halide ready for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) or Lithium-Halogen exchange.

This vicinal arrangement allows for "Clip-Cycle" strategies , where a nucleophile is attached at Position 2, followed by an intramolecular cyclization onto Position 3 to form fused bicyclic systems.

Visualization: Divergent Reactivity Pathway

Figure 1: The orthogonal reactivity profile allows for sequential functionalization, leading to complex fused heterocycles.

Synthesis & Preparation

Note: Commercial supplies can be expensive or unstable. In-house preparation is often preferred for fresh material.

Retrosynthetic Logic

Direct chloromethylation of 3-bromothiophene is possible but often yields regioisomeric mixtures (2- vs 5-position) and poly-alkylation. The most reliable route is Formylation → Reduction → Chlorination .

Detailed Protocol: The "Aldehyde Route"

Precursors: 3-Bromothiophene, POCl₃, DMF, NaBH₄, SOCl₂.

Step 1: Vilsmeier-Haack Formylation

• Cool DMF (1.2 eq) to 0°C in anhydrous DCM.

• Add POCl₃ (1.1 eq) dropwise (exothermic). Stir 30 min to form the Vilsmeier reagent.

• Add 3-Bromothiophene (1.0 eq) slowly.

• Reflux for 4–6 hours.

• Workup: Quench with ice water/NaOAc. Extract with DCM.

• Product: 3-Bromo-2-thiophenecarboxaldehyde.

Step 2: Reduction to Alcohol

• Dissolve the aldehyde in MeOH/THF (1:1).

• Add NaBH₄ (0.5 eq) at 0°C. Stir for 1 hour.

• Validation: TLC should show disappearance of the aldehyde spot.

• Product: (3-Bromothiophen-2-yl)methanol.

Step 3: Chlorination (Generation of CAS 7353-88-0)

Critical: This step generates the lachrymatory target. Perform in a high-efficiency fume hood.

• Dissolve (3-Bromothiophen-2-yl)methanol in Anhydrous DCM (0.5 M).

• Add Thionyl Chloride (SOCl₂) (1.2 eq) dropwise at 0°C.

  • Alternative: For acid-sensitive substrates, use MsCl/LiCl and DIPEA.

• Stir at RT for 2–4 hours.

• Workup: Remove solvent and excess SOCl₂ under reduced pressure (rotary evaporator with caustic trap).

• Purification: Usually used crude or passed through a short plug of silica (Hexane/EtOAc).[2] Do not distill unless necessary (thermal instability).

Application Protocols (Medicinal Chemistry)

Workflow: Synthesis of Thieno[2,3-c]pyridine Scaffolds

This is the primary application for this CAS, mimicking the core of platelet aggregation inhibitors.

Phase 1: N-Alkylation (The "Tether")

Objective: Attach the nitrogen fragment while preserving the bromine.

• Reagents: CAS 7353-88-0 (1.0 eq), Secondary Amine (e.g., 1.1 eq), K₂CO₃ (2.0 eq), Acetonitrile (ACN).

• Procedure:

  • Suspend K₂CO₃ in ACN. Add the amine.

  • Add CAS 7353-88-0 dropwise at 0°C (control exotherm).

  • Stir at RT for 3–12 hours.

• Checkpoint: Monitor by LCMS. The mass should correspond to [M+Amine-HCl].

• Yield: Typically 85–95%.

Phase 2: Cyclization (The "Fuse")

Objective: Close the ring using the bromine handle.

• Method A (If Amine has a pendant alkene): Intramolecular Heck Reaction.

  • Catalyst: Pd(OAc)₂, P(o-tol)₃, Et₃N, DMF, 100°C.

• Method B (If Amine is an aniline/aromatic): Intramolecular Direct Arylation or Buchwald.

  • Catalyst: Pd₂dba₃, XPhos, Cs₂CO₃, Toluene, 110°C.

Visualization: Thienopyridine Assembly Line

Figure 2: Step-wise construction of the thienopyridine core starting from commodity chemicals.

Safety & Stability (Critical)

Lachrymator Warning

This compound is a potent lachrymator (tear gas agent) and skin irritant.

• Engineering Control: All weighing and transfers must occur inside a functioning fume hood.

• Decontamination: Glassware should be rinsed with a dilute ammonia or NaOH solution in the hood before removal to the wash station to quench the alkyl chloride.

Thermal Instability

Benzylic-type halides (like thenyl chlorides) are prone to self-polymerization or hydrolysis upon heating.

• Storage: Store at 2–8°C under Argon/Nitrogen.

• Handling: Avoid temperatures >40°C during rotary evaporation.

Toxicity

As an alkylating agent, it is potentially genotoxic . Double-gloving (Nitrile) and lab coats are mandatory.

References

• BenchChem. (2025).[1] The Versatility of 3-Bromothiophene in Pharmaceutical Drug Discovery: A Detailed Application Guide. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10932747, 3-(Bromomethyl)-2-chlorothiophene. (Note: Isomeric reference for physical property comparison). Retrieved from

• Litvinov, V. P., et al. (2005).[3] Thienopyridines: Synthesis, Properties, and Biological Activity. Russian Chemical Bulletin. (Definitive review on thienopyridine construction).

• Gronowitz, S. (1980). Thiophene and Its Derivatives. Wiley-Interscience.
• Sanofi-Synthelabo.Process for the preparation of thieno[3,2-c]pyridine derivatives. US Patent Applications (Historical context for Clopidogrel-type synthesis using thenyl chlorides).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

3-Bromo-2-chloromethylthiophene: A Dual-Functional Heterocyclic Scaffold

The following is an in-depth technical guide on 3-Bromo-2-chloromethylthiophene , designed for researchers and drug development professionals.

Executive Summary

3-Bromo-2-chloromethylthiophene (CAS: 7353-88-0 ) is a highly valued bifunctional building block in medicinal chemistry. Its utility stems from the orthogonal reactivity of its two halogen substituents: a labile benzylic-type alkyl chloride at the C2 position and a stable aryl bromide at the C3 position.[1]

This structural motif allows for "divergent synthesis" strategies.[2] The chloromethyl group (

) serves as a potent electrophile for reactions with amines, thiols, or alkoxides, while the bromine atom ( ) remains intact, serving as a handle for subsequent palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig). This guide details the chemical profile, validated synthesis routes, and reaction protocols for this critical intermediate.[1][2]

Chemical Profile & Properties[2][3][4][5][6][7][8][9][10][11][12]

The correct identification of this isomer is critical, as confusion often arises with its regioisomer, 3-(bromomethyl)-2-chlorothiophene (CAS 40032-81-3).

Property	Data
IUPAC Name	3-Bromo-2-(chloromethyl)thiophene
Common Name	2-Chloromethyl-3-bromothiophene
CAS Number	7353-88-0
Molecular Formula
Molecular Weight	211.51 g/mol
Physical State	Low-melting solid or viscous liquid (Ambient)
Solubility	Soluble in DCM, THF, EtOAc; Insoluble in water
Stability	Moisture sensitive; hydrolyzes slowly to the alcohol. Store at 2–8°C under inert gas.
Hazards	Lachrymator , Skin/Eye Irritant (Category 1), Corrosive.[1]

Synthesis Strategy

Direct halogenation of 2-methylthiophene typically yields the 5-bromo isomer due to the electronic directing effects of the sulfur atom.[1] Therefore, the most reliable route to the 3-bromo-2-chloromethyl substitution pattern is a stepwise functionalization starting from 3-bromothiophene .[1]

Validated Route: The Formylation-Reduction-Chlorination Sequence[1]

This pathway ensures high regioselectivity, placing the alkyl side chain at C2 while preserving the C3 bromine.[1]

• Vilsmeier-Haack Formylation: 3-Bromothiophene is formylated at the C2 position (most reactive site) to yield 3-bromo-2-thiophenecarboxaldehyde.

• Reduction: The aldehyde is reduced to the alcohol using Sodium Borohydride (

  ).

• Chlorination: The alcohol is converted to the alkyl chloride using Thionyl Chloride (

  ).

Caption: Stepwise synthesis ensuring regioselective installation of the chloromethyl group at C2.

Experimental Protocols

A. Synthesis of 3-Bromo-2-(chloromethyl)thiophene

Note: All reactions must be performed in a fume hood due to the generation of toxic gases (

, ) and the lachrymatory nature of the product.

Step 1: Preparation of 3-Bromo-2-thiophenemethanol

• Dissolve 3-bromo-2-thiophenecarboxaldehyde (10.0 mmol) in anhydrous Methanol (20 mL) at 0°C.

• Add Sodium Borohydride (

  , 12.0 mmol) portion-wise over 15 minutes. Caution: Hydrogen gas evolution.

• Stir at 0°C for 30 minutes, then warm to room temperature (RT) for 1 hour.

• Quench with saturated

  solution (10 mL) and extract with Ethyl Acetate ( mL).

• Wash combined organics with brine, dry over

  , and concentrate to yield the crude alcohol (typically >90% yield).

Step 2: Conversion to Alkyl Chloride

• Dissolve the crude alcohol (from Step 1) in anhydrous Dichloromethane (DCM, 25 mL).

• Cool to 0°C and add Thionyl Chloride (

  , 15.0 mmol) dropwise.

• Add a catalytic amount of DMF (2 drops) to accelerate the reaction.

• Stir at RT for 2–4 hours. Monitor by TLC (Hexane/EtOAc) for disappearance of the alcohol.

• Workup: Carefully pour the mixture into ice water. Separate the organic layer.[2][3]

• Wash with saturated

  (to neutralize acid) and brine.

• Dry over

  and concentrate under reduced pressure.

• Purification: If necessary, purify via short-path distillation or rapid silica filtration (eluting with Hexanes). Store cold.

B. Representative Application: Displacement with an Amine

This protocol demonstrates the selective reaction of the chloromethyl group without affecting the bromine.

• Dissolve 3-Bromo-2-chloromethylthiophene (1.0 eq) in Acetonitrile (MeCN).

• Add Potassium Carbonate (

  , 2.0 eq) and the secondary amine (e.g., Morpholine, 1.1 eq).

• Stir at 60°C for 4 hours.

• Filter off solids and concentrate. The resulting 3-bromo-2-(aminomethyl)thiophene is ready for cross-coupling.

Reactivity & Applications Map

The molecule's power lies in its ability to serve as a linchpin in library synthesis. The chloromethyl group is "clicked" first, followed by the bromine activation.[1]

Caption: Orthogonal reactivity map. Path A (SN2) is typically performed before Path B (Cross-coupling) to avoid catalyst poisoning.

Safety & Handling

• Lachrymator: This compound is a potent tear gas agent. Open containers only in a functioning fume hood.

• Alkylating Agent: As a benzylic halide, it is a potential carcinogen/mutagen.[1] Wear double nitrile gloves and a lab coat.

• Corrosive: Thionyl chloride residues can generate

  upon exposure to moisture.

References

• Sigma-Aldrich. Product Specification: 2-(Chloromethyl)thiophene derivatives.[4][5]Link (Note: Search CAS 7353-88-0 for specific isomer data).

• Organic Syntheses. Synthesis of 3-Bromothiophene and derivatives. Org.[6][3] Synth. 1976 , 55,[1] 15. Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 10932747 (Isomer Reference).Link

• BenchChem. Application Notes for Thiophene Functionalization.Link

• Beilstein Journal of Organic Chemistry. Assembly strategy for thieno[3,2-b]thiophenes. Beilstein J. Org.[7] Chem. 2011 , 7, 1294–1298.[1] Link

Sources

• 1. CN108929306B - Preparation method of 3-bromothiophene - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 3 bromo thiophene | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-(chloromethyl)thiophene | Sigma-Aldrich [sigmaaldrich.com]
• 6. 3-(CHLOROMETHYL)THIOPHENE Three Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. 3-Bromothiophene - Wikipedia [en.wikipedia.org]

difference between 3-Bromo-2-(chloromethyl)thiophene and 3-(Bromomethyl)-2-chlorothiophene

This guide provides an in-depth technical analysis of two isomeric thiophene building blocks: 3-Bromo-2-(chloromethyl)thiophene and 3-(Bromomethyl)-2-chlorothiophene . While structurally similar, their distinct halogenation patterns dictate orthogonal synthetic strategies and reactivity profiles essential for precision drug development.

Executive Summary

In medicinal chemistry, the choice between 3-Bromo-2-(chloromethyl)thiophene (Molecule A) and 3-(Bromomethyl)-2-chlorothiophene (Molecule B) is rarely a matter of availability, but rather of chemoselective strategy .

• Molecule A offers a highly reactive aryl bromide handle for Pd-catalyzed cross-coupling (Suzuki/Buchwald) combined with a moderately reactive alkyl chloride. It is the preferred scaffold when the thiophene ring must be elaborated before or during side-chain functionalization.

• Molecule B presents a highly reactive alkyl bromide ("hot" electrophile) for rapid nucleophilic substitution, paired with a sluggish aryl chloride. It is ideal for "Click-and-Go" alkylations where the thiophene ring remains a static core or lipophilic blocker.

This guide details the physical properties, synthesis, and divergent reactivity logic of these two isomers.

Part 1: Structural & Physical Characterization[1]

The inversion of the halogen atoms creates significant electronic and steric differences. The C–Br bond is longer and weaker than the C–Cl bond, influencing both the leaving group ability (alkyl position) and the oxidative addition rate (aryl position).

Comparative Data Table

Feature	Molecule A	Molecule B
IUPAC Name	3-Bromo-2-(chloromethyl)thiophene	3-(Bromomethyl)-2-chlorothiophene
Structure	Thiophene core: 3-Br, 2-CH₂Cl	Thiophene core: 2-Cl, 3-CH₂Br
CAS Number	7353-88-0	40032-81-3
Molecular Weight	211.51 g/mol	211.51 g/mol
Alkyl Leaving Group	Chloride (Good)	Bromide (Excellent)
Aryl Handle	Bromide (High Reactivity)	Chloride (Low Reactivity)
C–X Bond Energy (Alkyl)	~81 kcal/mol (C-Cl)	~68 kcal/mol (C-Br)
Physical State	Low-melting solid or oil	Oil / Low-melting solid
Primary Hazard	Lachrymator / Skin Corrosive	Lachrymator / Skin Corrosive

Part 2: Synthetic Protocols

The synthesis of these isomers requires distinct precursors to ensure regiochemical fidelity.

Visualization: Divergent Synthesis Pathways

Caption: Divergent synthetic routes utilizing precursor-specific halogenation to ensure isomeric purity.

Protocol A: Synthesis of 3-Bromo-2-(chloromethyl)thiophene

Target: Molecule A (CAS 7353-88-0) Method: Radical Chlorination using Sulfuryl Chloride (

). Note: While direct chloromethylation of 3-bromothiophene is possible, it often yields regioisomeric mixtures. The radical chlorination of the methyl precursor is more controlled.

• Setup: Equip a dry 250 mL round-bottom flask with a reflux condenser, addition funnel, and nitrogen inlet.

• Charge: Add 3-bromo-2-methylthiophene (10.0 g, 56.5 mmol) and anhydrous dichloromethane (DCM) or benzene (50 mL). Add a catalytic amount of AIBN (azobisisobutyronitrile) (0.1 eq).

• Addition: Heat the solution to gentle reflux. Dropwise add Sulfuryl Chloride (

  ) (1.1 eq) over 30 minutes.

  • Mechanism:[1][2][3][4]

    decomposes to give radicals which abstract a hydrogen from the methyl group.

• Reaction: Reflux for 2-4 hours. Monitor by TLC (Hexanes/EtOAc) or GC-MS. Look for the disappearance of the starting methyl signal.

• Workup: Cool to RT. Quench carefully with saturated

  (gas evolution!). Wash the organic layer with water and brine. Dry over .

• Purification: Concentrate in vacuo. Purify via vacuum distillation or rapid silica plug filtration (to remove succinimide byproducts if NCS was used).

  • Yield Expectations: 70-85%.

Protocol B: Synthesis of 3-(Bromomethyl)-2-chlorothiophene

Target: Molecule B (CAS 40032-81-3) Method: Wohl-Ziegler Bromination (NBS).

• Setup: Use a flame-dried flask under argon. Light protection is not required as light initiates the reaction, but a lamp (250W tungsten) is often used to accelerate initiation.

• Charge: Dissolve 2-chloro-3-methylthiophene (10.0 g, 75.4 mmol) in anhydrous

  or Trifluorotoluene (greener alternative).

• Reagents: Add N-Bromosuccinimide (NBS) (1.05 eq) and AIBN or Benzoyl Peroxide (0.05 eq).

• Reaction: Heat to reflux (

  for ). The reaction is exothermic once initiated.

  • Visual Check: The dense NBS solid at the bottom will float to the top as it converts to succinimide (less dense).

• Completion: Reflux for 3-6 hours. Monitor by

  -NMR (shift of singlet ~2.2 ppm to singlet ~4.5 ppm).

• Workup: Cool to

  to precipitate succinimide completely. Filter the solid.

• Purification: Evaporate solvent. The residue is often used directly or purified by column chromatography (Hexanes).

  • Caution: Benzylic bromides are unstable on silica gel for long periods; perform rapid chromatography.

Part 3: Reactivity & Chemoselectivity Logic

The decision to use Molecule A or B depends on the order of operations in your synthetic pathway.

The Orthogonality Principle

• Molecule A (Aryl-Br / Alkyl-Cl):

  • Aryl-Br: High reactivity in Pd-catalyzed coupling (Suzuki, Stille, Buchwald-Hartwig).

  • Alkyl-Cl: Moderate reactivity.[2] Stable enough to survive mild basic conditions used in Suzuki coupling.

  • Workflow: Couple the ring first

    Alkylate the side chain second.

• Molecule B (Aryl-Cl / Alkyl-Br):

  • Alkyl-Br: Extremely high reactivity (

    ). Reacts with amines, thiols, and alkoxides at RT.

  • Aryl-Cl: Low reactivity in Pd-catalysis. Requires specialized ligands (e.g., SPhos, XPhos) to activate.

  • Workflow: Alkylate the side chain first

    The ring chlorine remains as a stable substituent.

Visualization: Reactivity Decision Matrix

Caption: Strategic selection based on downstream synthetic requirements.

Part 4: Safety & Handling (Self-Validating Protocols)

Both compounds are benzylic-type halides , making them potent lachrymators (tear agents) and alkylating agents .

• Lachrymator Protocol:

  • Engineering Control: Always handle in a functioning fume hood.

  • Decontamination: Keep a beaker of 10% aqueous NaOH or ethanolic KOH in the hood. All glassware and syringes must be rinsed with this base solution before being removed from the hood to hydrolyze the halide.

• Storage:

  • Molecule B (Bromomethyl) is thermally unstable. Store at -20°C under Argon. It turns green/black upon decomposition (HBr release).

  • Molecule A (Chloromethyl) is more stable but should be stored at 4°C.

• Spill Management: Do not wipe with paper towels (increases surface area for evaporation). Cover with vermiculite, treat with dilute ammonia/base, then sweep.

References

• BenchChem. (2025).[5] 3-(bromomethyl)-2-chlorothiophene molecular weight and formula. Retrieved from

• Sigma-Aldrich. (n.d.). 3-(Bromomethyl)-2-chlorothiophene Product Specification. Retrieved from

• PubChem. (2025). Compound Summary: 3-(Bromomethyl)-2-chlorothiophene (CID 10932747). National Library of Medicine. Retrieved from

• ChemicalBook. (2025). 3-bromo-2-(chloromethyl)thiophene CAS 7353-88-0 Properties. Retrieved from

• Organic Syntheses. (1949).[6] 2-Chloromethylthiophene (General procedure for chloromethylation). Org.[6][1][3] Synth. 29,[6] 31. Retrieved from

• Master Organic Chemistry. (2013). Selectivity in Free Radical Reactions: Bromination vs. Chlorination. Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Thiophene synthesis [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

3-Bromo-2-(chloromethyl)thiophene molecular weight and formula

Core Identity & Synthetic Utility in Medicinal Chemistry

Executive Summary

3-Bromo-2-(chloromethyl)thiophene (CAS: 7353-88-0) is a bifunctional heterocyclic building block critical to modern drug discovery.[1] Its structural value lies in its orthogonal reactivity : the chloromethyl group (

) serves as a highly reactive electrophile for alkylation, while the bromine atom ( ) at the C3 position provides a stable handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) or lithium-halogen exchange.[1] This duality allows medicinal chemists to sequentially elaborate the thiophene core, making it a "linchpin" scaffold in the synthesis of kinase inhibitors, GPCR modulators, and optoelectronic materials.[1]

Physicochemical Profile

The following data establishes the baseline identity for 3-Bromo-2-(chloromethyl)thiophene. Note the specific halogenation pattern, as positional isomers (e.g., 2-bromo-3-chloromethyl) exhibit significantly different electronic properties.[1]

Table 1: Molecular Identity & Properties

Parameter	Data	Notes
IUPAC Name	3-Bromo-2-(chloromethyl)thiophene
CAS Number	7353-88-0	Distinct from isomer 40032-81-3
Molecular Formula
Molecular Weight	211.51 g/mol	Average Mass
Monoisotopic Mass	209.8906 Da	Dominant isotopologue ( )
Physical State	Liquid / Low-melting solid	Tendency to crystallize at low temp.[1]
Density	~1.7–1.8 g/mL	Estimated based on 3-bromothiophene (1.74 g/mL)
Solubility	DCM, THF, Toluene, EtOAc	Hydrolytically unstable in water
Storage	2–8°C, Inert Atmosphere	Moisture Sensitive / Lachrymator

Isotopic Distribution Analysis

Due to the presence of Bromine (

) and Chlorine ( ), the mass spectrum exhibits a characteristic "multiplet" pattern.

• M+ (210):

  (Base peak intensity)

• M+2 (212): (

  ) and ( ) (High intensity)

• M+4 (214):

  (Lower intensity)

Synthetic Accessibility & Manufacturing

While direct chloromethylation of 3-bromothiophene is possible, it often suffers from regioselectivity issues (C2 vs C5 competition).[1] The "Reduction-Halogenation Strategy" is the preferred method for high-purity pharmaceutical applications, ensuring the chloromethyl group is exclusively at the C2 position.[1]

Figure 1: High-Fidelity Synthesis Workflow

The following pathway utilizes 3-bromothiophene as the starting material, installing the carbon handle via formylation before converting to the chloride.[1]

Caption: Step-wise synthesis ensuring regiospecificity. The lithiation of 3-bromothiophene occurs preferentially at C2 due to the inductive effect of sulfur and the bromine atom.[1]

Detailed Experimental Protocol (Recommended)

Step 1: Formylation

• Cool a solution of 3-bromothiophene in dry THF to -78°C under Nitrogen.

• Add LDA (1.1 equiv) dropwise. Stir for 1 hour to generate the 2-lithio species.

• Quench with anhydrous DMF (1.5 equiv). Warm to RT and hydrolyze with dilute HCl.

• Isolate 3-bromo-2-thiophenecarboxaldehyde .

Step 2: Reduction

• Dissolve the aldehyde in Methanol (0.5 M).

• Add

  (0.5 equiv) portion-wise at 0°C.

• Stir for 30 mins. Quench with water, extract with EtOAc.[1]

• Yields 3-bromo-2-thenyl alcohol .

Step 3: Chlorination (The Critical Step) [1]

• Dissolve the alcohol in anhydrous DCM.

• Add Thionyl Chloride (

  , 1.2 equiv) dropwise at 0°C. Caution: Gas evolution ( ).

• Stir at RT for 2 hours.

• Concentrate in vacuo to yield 3-Bromo-2-(chloromethyl)thiophene .

  • Note: The product is often used crude or distilled under high vacuum. Silica gel chromatography can cause hydrolysis; use neutral alumina if purification is necessary.

Reactivity & Functionalization Strategy

This molecule is a "Divergent Intermediate." The order of operations is critical: Alkylation First, Coupling Second is the standard paradigm to avoid side reactions.[1]

Figure 2: Divergent Reactivity Map

Caption: Path A (Green) exploits the highly reactive benzylic-like chloride. Path B (Red) utilizes the aryl bromide but typically requires the chloride to be reacted first to prevent oxidative addition at the wrong site or polymerization.[1]

Strategic Guidelines

• Chemo-selectivity: The chloromethyl C-Cl bond is significantly more reactive towards nucleophiles than the aromatic C-Br bond.

  • Reaction: Mix with a secondary amine (e.g., piperazine) and base (

    ) in MeCN.[1]

  • Outcome: Exclusive formation of the tertiary amine. The Bromine remains serving as a handle for the next step.

• Cross-Coupling: If Suzuki coupling is performed before alkylation, the chloromethyl group may degrade under basic, aqueous conditions (hydrolysis).[1]

  • Best Practice: Perform the alkylation first. Then, subject the resulting product to Pd-catalyzed coupling.[1]

Safety & Handling (Critical)

3-Bromo-2-(chloromethyl)thiophene is an alkylating agent and a lachrymator.[1] Strict adherence to safety protocols is mandatory.

• Lachrymator: The compound releases vapors that cause severe eye and respiratory irritation. Handle only in a functioning fume hood.

• Corrosive: Causes skin burns. Double-gloving (Nitrile) is recommended.

• Stability:

  • Store in a freezer (-20°C is ideal, 4°C acceptable).[1]

  • Protect from moisture. Hydrolysis generates HCl gas and the corresponding alcohol, which is pharmacologically inactive for alkylation purposes.[1]

References

• Sigma-Aldrich. 3-Bromo-2-(chloromethyl)thiophene Product Sheet. CAS 7353-88-0.[1][2][3] Link

• PubChem. Compound Summary: 3-(Bromomethyl)-2-chlorothiophene (Isomer Comparison). National Library of Medicine. Link

• ChemicalBook. 3-Bromo-2-(chloromethyl)thiophene Basic Information. Link

• Organic Syntheses. 3-Bromothiophene Preparation (Precursor Synthesis). Org. Synth. 1976, 55, 114.[1] Link

• BenchChem. Molecular Weight and Formula Data. Link

Sources

• 1. CN108929306B - Preparation method of 3-bromothiophene - Google Patents [patents.google.com]
• 2. 3-bromo-2-(chloromethyl)thiophene CAS#: 7353-88-0 [m.chemicalbook.com]
• 3. 3 bromo thiophene | Sigma-Aldrich [sigmaaldrich.com]

The Synthetic Cornerstone: A Technical Guide to 3-Bromo-2-(chloromethyl)thiophene for Advanced Pharmaceutical Research

This guide provides an in-depth technical overview of 3-Bromo-2-(chloromethyl)thiophene, a critical building block for researchers, medicinal chemists, and professionals in drug development. We will delve into its chemical properties, a detailed synthesis protocol, its reactivity, and a significant application in the synthesis of a blockbuster antiplatelet agent. This document is designed to equip you with the practical and theoretical knowledge to effectively utilize this versatile reagent in your research endeavors.

Core Characteristics of 3-Bromo-2-(chloromethyl)thiophene

3-Bromo-2-(chloromethyl)thiophene, with the CAS number 40032-81-3, is a halogenated thiophene derivative that serves as a highly valuable intermediate in organic synthesis.[1] Its structure, featuring both a bromo and a chloromethyl substituent on the thiophene ring, provides two distinct points for chemical modification, making it a versatile scaffold for the construction of complex molecules.

Property	Value
Molecular Formula	C₅H₄BrClS
Molecular Weight	211.51 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	150-158 °C
Density	1.74 g/mL
Solubility	Immiscible in water

Note: Physical properties are for the closely related 3-Bromothiophene and are indicative.[2]

The presence of the electrophilic chloromethyl group allows for facile nucleophilic substitution reactions, while the bromo substituent can participate in a variety of cross-coupling reactions, offering a dual-handle approach to molecular elaboration.

Commercial Availability and Pricing

3-Bromo-2-(chloromethyl)thiophene and its derivatives are available from several chemical suppliers. The price can vary based on purity, quantity, and the specific supplier. Below is a representative overview of suppliers and pricing for related compounds to provide a general market landscape.

Supplier	Compound	Quantity	Price (USD)
Sigma-Aldrich	3-bromo-5-chloro-2-(chloromethyl)thiophene	50 MG	$327.60
100 MG	$490.10
1 G	$1,411.80
Matrix Scientific	3-(Bromomethyl)-2-chlorothiophene	Inquire	Inquire
BLDpharm	3-Bromo-2-([1-(chloromethyl)cyclopropyl]methyl)thiophene	Inquire	Inquire
Thermo Scientific Chemicals	3-Bromo-2,5-dichlorothiophene	5 g	$71.65

Note: Prices are subject to change and may not include shipping and handling fees. It is recommended to contact the suppliers directly for the most current pricing and availability of 3-Bromo-2-(chloromethyl)thiophene (CAS 40032-81-3). The prices for derivatives are provided for estimation purposes.[3][4]

Synthesis of 3-Bromo-2-(chloromethyl)thiophene: A Detailed Protocol

The synthesis of 3-Bromo-2-(chloromethyl)thiophene is typically achieved through the chloromethylation of 3-bromothiophene. The following protocol is adapted from established methodologies.[5]

Experimental Protocol: Chloromethylation of 3-Bromothiophene

Materials:

• 3-Bromothiophene (1.0 eq)

• Paraformaldehyde (2.5 eq)

• Concentrated Hydrochloric Acid (36%)

• Ionic Liquid Catalyst (e.g., 1-heptyl-3-methylimidazolium bromide) (0.06 eq)

• Dichloromethane (for extraction)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

• Round-bottom flask with magnetic stirrer, reflux condenser, and thermometer

• Oil bath

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, thermometer, and reflux condenser, add 3-bromothiophene (0.01 mol, 1.63 g), paraformaldehyde (0.025 mol, 0.75 g), the ionic liquid catalyst (0.0006 mol), and concentrated hydrochloric acid (4 mL).

• Heat the reaction mixture to 60°C with vigorous stirring in an oil bath.

• Maintain the reaction at 60°C for 4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature. The product will separate as an oily layer.

• Extract the mixture with dichloromethane.

• Wash the organic layer with a saturated sodium bicarbonate solution, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation to obtain 3-Bromo-2-(chloromethyl)thiophene.

Expected Yield: High conversion rates are reported for this method.[5]

Caption: Generalized S_N2 reaction mechanism.

Application in Drug Synthesis: The Case of Clopidogrel

A prominent application of 3-Bromo-2-(chloromethyl)thiophene is in the synthesis of the antiplatelet drug, Clopidogrel. [6]Clopidogrel is an irreversible inhibitor of the P2Y12 ADP receptor, which plays a crucial role in platelet aggregation and thrombus formation.

The synthesis involves the alkylation of the secondary amine of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine with a suitable electrophile. While various synthetic routes exist, the use of a thiophene-based electrophile is a key strategy.

Experimental Protocol: Synthesis of a Clopidogrel Precursor

This protocol outlines the N-alkylation of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine with an activated thiophene derivative, a key step in certain Clopidogrel synthesis pathways.

Materials:

• 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride

• α-bromo-2-chlorophenylacetic acid methyl ester (as the electrophile)

• Sodium Bicarbonate

• Methanol

• Chloroform (for extraction)

• Water

• Round-bottom flask with magnetic stirrer and reflux condenser

Procedure:

• In a round-bottom flask, dissolve α-bromo-2-chlorophenylacetic acid methyl ester (1.0 eq) in methanol.

• Add sodium bicarbonate (a slight excess) to the solution.

• To this mixture, add 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride (1.0 eq).

• Reflux the reaction mixture for 4 hours.

• After completion of the reaction (monitored by TLC), distill off the methanol to obtain a thick mass.

• Add water to the residue and extract with chloroform.

• Wash the combined organic layers with water and dry over an anhydrous drying agent.

• Distill off the chloroform to obtain the crude racemic clopidogrel. [7] The racemic mixture can then be resolved to isolate the active (S)-enantiomer.

Conclusion

3-Bromo-2-(chloromethyl)thiophene is a cornerstone reagent in medicinal chemistry and drug development. Its dual reactivity allows for the construction of complex molecular architectures, most notably in the synthesis of important pharmaceuticals like Clopidogrel. Understanding its properties, synthesis, and reactivity is paramount for any researcher aiming to leverage its synthetic potential. This guide provides a solid foundation for its application in the laboratory, from sourcing and synthesis to its use in building complex drug molecules.

References

• CN101381362A - A kind of method for preparing thiophene derivative chloromethylation product.

• The SN2 Reaction Mechanism. Master Organic Chemistry. [Link]

• SN2 Reaction Mechanism. Chemistry Steps. [Link]

• CN113480517A - Synthetic method of 3-bromomethyl-7-chlorobenzo [ b ] thiophene.

• Sn2 mechanism: kinetics and substrate. Khan Academy. [Link]

• An efficient and large scale synthesis of Clopidogrel: Antiplatelet drug. Der Pharma Chemica. [Link]

• 3-bromothiophene. Organic Syntheses Procedure. [Link]

• CN104370732B - The preparation method of a kind of clopidogrel and intermediate thereof.

• Reactions SN2 and SN1. Chem 260 Handout. [Link]

• 3.1.2 – SN2 Mechanisms. Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). [Link]

• New Process For Preparation Of Clopidogrel. QuickCompany. [Link]

• PROCESSES FOR THE PREPARATION OF CLOPIDOGREL. European Patent Office. [Link]

• Product Inquiry. Thoreauchem. [Link]

• CN108929306B - Preparation method of 3-bromothiophene.

• 3-(Bromomethyl)-2-chlorothiophene. PubChem. [Link]

• CN103450005A - Preparation method of clopidogrel and intermediates thereof, namely alpha-bromo-o-clorophenylacetic acid and alpha-thiophene ethylamine substituted acetate silicate.
• CN101045723A - Synthetic method of 2-bromine-3-methylthiophene.
• US7462725B2 - Chloromethylation of thiophene.

• Thiophene synthesis. Organic Chemistry Portal. [Link]

• 2-chloromethylthiophene. Organic Syntheses Procedure. [Link]

• 3-Bromothiophene. Wikipedia. [Link]

Sources

• 1. 3-(Bromomethyl)-2-chlorothiophene | C5H4BrClS | CID 10932747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromothiophene - Wikipedia [en.wikipedia.org]
• 3. 1765-48-6 Cas No. | 11 | Matrix Scientific [matrixscientific.com]
• 4. 3-Bromo-2,5-dichlorothiophene, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. CN101381362A - A kind of method for preparing thiophene derivative chloromethylation product - Google Patents [patents.google.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. PROCESSES FOR THE PREPARATION OF CLOPIDOGREL - Patent 2155756 [data.epo.org]

Technical Guide: Solubility & Stability of 3-Bromo-2-(chloromethyl)thiophene

This technical guide details the solubility profile, solvent selection logic, and handling protocols for 3-Bromo-2-(chloromethyl)thiophene (CAS: 40032-81-3).[1]

[1]

Executive Summary & Compound Identity

3-Bromo-2-(chloromethyl)thiophene is a highly reactive electrophilic intermediate used primarily in the synthesis of thiophene-based pharmaceuticals and functional materials.[1] Physically, it typically exists as a colorless to pale yellow oil (liquid) at room temperature.[2]

Its solubility behavior is dominated by two competing factors:

• Lipophilicity: The thiophene ring and bromine substituent drive high solubility in non-polar and moderately polar organic solvents.

• Reactivity (The "Warhead"): The chloromethyl group (

  ) is susceptible to nucleophilic attack. While the compound physically dissolves in nucleophilic solvents (like methanol or water), it simultaneously degrades via solvolysis.

Parameter	Data
CAS Number	40032-81-3
Molecular Formula
Molecular Weight	211.51 g/mol
Physical State	Liquid (Oil)
LogP (Predicted)	~3.1 (High Lipophilicity)
Primary Hazard	Lachrymator, Skin Corrosive, Alkylating Agent

Solubility Profile & Solvent Compatibility

The following data categorizes solvents based on thermodynamic solubility (will it dissolve?) and kinetic stability (will it survive?).

Table 1: Solvent Compatibility Matrix[1]

Solvent Class	Representative Solvent	Solubility Status	Stability Risk	Recommendation
Chlorinated	Dichloromethane (DCM), Chloroform	Miscible	Low	Preferred for extraction/reaction.[1]
Aromatic	Toluene, Benzene	Miscible	Low	Preferred for storage/scale-up.[1]
Ethers	THF, Diethyl Ether, MTBE	Miscible	Low*	Good. Ensure THF is peroxide-free.
Esters	Ethyl Acetate	Miscible	Low	Good for chromatography.
Nitriles	Acetonitrile	Miscible	Low/Medium	Acceptable for short-term use.[1]
Ketones	Acetone	Miscible	Medium	Caution. Enolizable ketones can react under basic conditions.
Alcohols	Methanol, Ethanol, IPA	Miscible	HIGH	AVOID. Rapid solvolysis to alkoxy-thiophenes.
Polar Aprotic	DMSO, DMF	Miscible	HIGH	AVOID. Risk of oxidation (Kornblum) or alkylation.
Aqueous	Water	Immiscible	HIGH	AVOID. Hydrolysis to alcohol/dimer.

Critical Mechanism: The Solvolysis Trap

Researchers often mistake "solubility" for "stability." Dissolving 3-Bromo-2-(chloromethyl)thiophene in methanol results in a clear solution, leading to the false conclusion that it is a suitable solvent.[1] In reality, the compound undergoes

/ substitution, converting the active chloromethyl group into an inert methoxymethyl ether.

Figure 1: Solvolysis Degradation Pathway The diagram below illustrates the degradation mechanism in nucleophilic solvents.

Caption: Mechanism of degradation in alcoholic solvents. The active chloride is displaced, rendering the compound useless for subsequent alkylation reactions.

Experimental Protocols

Protocol A: Solubility & Miscibility Screening (Standard)

Use this protocol to verify solvent compatibility for extraction or chromatography.

• Preparation: Place 100 µL of 3-Bromo-2-(chloromethyl)thiophene into a 2 mL glass vial.

• Solvent Addition: Add 500 µL of the target solvent (e.g., Toluene or DCM).

• Observation:

  • Miscible: Solution is clear and homogeneous immediately.

  • Immiscible: Distinct phase separation (oil droplets or layers).[3]

  • Precipitation: Solid formation indicates incompatibility or reaction.

• Verification: Vortex for 10 seconds. If layers persist (e.g., with Water/Hexane), record as immiscible.

Protocol B: Stability-Indicating Solubility Test

Use this protocol before storing the compound in a solution (e.g., for stock solutions).[1]

• Dissolution: Dissolve 10 mg of the compound in 1 mL of the candidate solvent (e.g., Acetonitrile).

• Time-Point 0: Immediately spot on a TLC plate (Silica gel; Eluent: 10% EtOAc/Hexane). Mark the

  .

• Incubation: Let the solution stand at Room Temperature for 4 hours.

• Time-Point 4h: Spot the solution again next to the T0 spot.

• Analysis:

  • Stable: Single spot matching T0.

  • Unstable: Appearance of a new spot (usually lower

    for hydrolysis products or different for solvolysis).

  • Note: In methanol, the spot will shift significantly within hours.

Decision Logic for Solvent Selection

The following decision tree guides the selection of solvents based on the intended application (Synthesis, Purification, or Analysis).

Caption: Decision matrix for selecting the optimal solvent based on experimental context.

Storage & Handling Recommendations

• Storage Solvent: If storage in solution is necessary, use anhydrous Toluene or DCM .

• Temperature: Store at 2–8°C (Refrigerated) or -20°C for long term.

• Atmosphere: Store under Argon or Nitrogen . The compound degrades in moist air, releasing HCl.

• Stabilizers: Commercial chloroform often contains ethanol as a stabilizer. For sensitive applications, use amylene-stabilized chloroform to avoid ethoxy-substitution.[1]

References

• BenchChem. (2025).[3][4] 3-(bromomethyl)-2-chlorothiophene Technical Data & Solubility. Retrieved from

• PubChem. (2025).[5] Compound Summary: 3-(Bromomethyl)-2-chlorothiophene (CAS 40032-81-3).[1][5][4] National Library of Medicine. Retrieved from [4]

• Organic Syntheses. (1949).[6] 2-Chloromethylthiophene Synthesis Procedure. Org. Synth. 1949, 29,[6] 31. Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: Chloromethylthiophene derivatives. Retrieved from [1][7]

Sources

• 1. 61074-71-3|3-Bromo-5-chloro-2-methylthiophene|BLD Pharm [bldpharm.com]
• 2. 2-Chloro-3-(bromomethyl)thiophene Supplier China | CAS 51608-14-7 | Properties, Safety, Applications & Price [quinoline-thiophene.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 3-(Bromomethyl)-2-chlorothiophene | C5H4BrClS | CID 10932747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 3-bromo-5-chloro-2-(chloromethyl)thiophene | 2639455-44-8 [sigmaaldrich.com]

A Technical Guide to 3-Bromo-2-(chloromethyl)thiophene: A Cornerstone for Advanced Drug Discovery

Introduction: The Strategic Importance of Substituted Thiophenes in Medicinal Chemistry

The thiophene nucleus is a privileged scaffold in medicinal chemistry, consistently featured in a multitude of FDA-approved drugs and clinical candidates.[1][2][3] Its bioisosteric relationship with the benzene ring, coupled with its unique electronic properties, makes it a valuable component in the design of novel therapeutics.[2] Among the vast portfolio of thiophene-based building blocks, 3-Bromo-2-(chloromethyl)thiophene stands out as a particularly versatile and powerful intermediate. This guide provides an in-depth exploration of its synthesis, functional group reactivity, and strategic applications in the development of next-generation pharmaceuticals, tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties and Safety Considerations

A comprehensive understanding of the physicochemical properties of 3-Bromo-2-(chloromethyl)thiophene is paramount for its safe handling and effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₅H₄BrClS	[4]
Molecular Weight	211.51 g/mol	[4][5]
Appearance	Likely a colorless to light brown liquid	[6]
CAS Number	40032-81-3	[4]

Safety and Handling: 3-Bromo-2-(chloromethyl)thiophene is a hazardous chemical and must be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, within a well-ventilated fume hood. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and causes skin irritation and serious eye damage.[4] All experimental work should be preceded by a thorough risk assessment.

Synthesis of 3-Bromo-2-(chloromethyl)thiophene: A Detailed Protocol

The most direct and industrially relevant method for the synthesis of 3-Bromo-2-(chloromethyl)thiophene is the chloromethylation of 3-bromothiophene. This electrophilic substitution reaction introduces the reactive chloromethyl group onto the thiophene ring.

Caption: Synthetic pathway for 3-Bromo-2-(chloromethyl)thiophene.

Experimental Protocol: Chloromethylation of 3-Bromothiophene [3]

This protocol is based on a patented procedure and should be adapted and optimized based on laboratory conditions and safety assessments.

Materials:

• 3-Bromothiophene (1.63 g, 0.01 mol)

• Paraformaldehyde (0.75 g, 0.025 mol)

• Bromo-1-heptyl-3-methylimidazolium (ionic liquid catalyst, 0.0006 mol)

• Concentrated Hydrochloric Acid (36%, 4 mL)

• Round-bottomed flask equipped with a magnetic stirrer, thermometer, and reflux condenser

Procedure:

• To the round-bottomed flask, sequentially add the ionic liquid, 3-bromothiophene, paraformaldehyde, and concentrated hydrochloric acid.

• Stir the mixture magnetically and heat to 60°C.

• Maintain the reaction at 60°C for 4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The crude product can be purified by distillation under reduced pressure.

Expected Outcome: This procedure is reported to yield 3-Bromo-2-(chloromethyl)thiophene with a 76.6% yield, based on a 92.9% conversion of 3-bromothiophene.[3]

The Dichotomy of Reactivity: Navigating the Functional Groups

The synthetic utility of 3-Bromo-2-(chloromethyl)thiophene lies in the differential reactivity of its two key functional groups: the highly reactive chloromethyl group at the 2-position and the more traditionally reactive bromo group at the 3-position. This allows for a stepwise and regioselective functionalization of the thiophene core.

Caption: Differential reactivity of 3-Bromo-2-(chloromethyl)thiophene.

The Highly Labile Chloromethyl Group: A Gateway to Nucleophilic Substitution

The chloromethyl group is analogous to a benzylic halide, making it highly susceptible to nucleophilic substitution (S_N2) reactions.[7] This allows for the facile introduction of a wide variety of nucleophiles, including amines, alcohols, thiols, and azides.

Experimental Protocol: General Nucleophilic Substitution with an Amine

Materials:

• 3-Bromo-2-(chloromethyl)thiophene (1.0 eq)

• Primary or secondary amine (1.1 eq)

• A suitable base (e.g., K₂CO₃ or Et₃N, 1.5 eq)

• A polar aprotic solvent (e.g., DMF or Acetonitrile)

Procedure:

• Dissolve 3-Bromo-2-(chloromethyl)thiophene and the amine in the chosen solvent in a round-bottomed flask.

• Add the base to the mixture.

• Stir the reaction at room temperature or with gentle heating (40-60°C) until the starting material is consumed (monitor by TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

The Versatile Bromo Group: A Handle for Carbon-Carbon Bond Formation

The bromo substituent at the 3-position is a prime handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[2] This reaction enables the formation of a C-C bond between the thiophene ring and a variety of aryl or heteroaryl boronic acids, providing access to a vast chemical space.[8]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling [2][8]

Materials:

• 3-Bromo-2-(chloromethyl)thiophene (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0 eq)

• Degassed solvent system (e.g., 1,4-dioxane/water 4:1)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add 3-Bromo-2-(chloromethyl)thiophene, the arylboronic acid, the palladium catalyst, and the base.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 90-100°C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography on silica gel.

Applications in Drug Discovery and Development

The unique structural and reactive properties of 3-Bromo-2-(chloromethyl)thiophene make it a valuable precursor for the synthesis of a range of therapeutic agents.

P2Y12 Receptor Antagonists for Antiplatelet Therapy

3-Bromo-2-(chloromethyl)thiophene and its derivatives are crucial intermediates in the synthesis of the thienopyridine class of antiplatelet drugs, including the blockbuster drugs Ticlopidine and Clopidogrel.[1][9] These drugs are irreversible inhibitors of the P2Y12 receptor, a key G protein-coupled receptor (GPCR) involved in platelet aggregation.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN101381362A - A kind of method for preparing thiophene derivative chloromethylation product - Google Patents [patents.google.com]
• 4. 3-(Bromomethyl)-2-chlorothiophene | C5H4BrClS | CID 10932747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. spectrabase.com [spectrabase.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

synthesis of 3-Bromo-2-(chloromethyl)thiophene from 3-bromo-2-methylthiophene

Application Note: Selective Synthesis of 3-Bromo-2-(chloromethyl)thiophene

Executive Summary

This application note details the optimized protocol for synthesizing 3-Bromo-2-(chloromethyl)thiophene from 3-bromo-2-methylthiophene . This transformation is a critical step in the production of thiophene-based pharmaceutical intermediates, particularly for antagonists used in neuropharmacology.

The synthesis utilizes a radical chain substitution mechanism to selectively chlorinate the methyl group while preserving the bromine substituent and the thiophene aromaticity. Unlike the Blanc chloromethylation (which requires carcinogenic bis(chloromethyl)ether precursors or harsh HCl/HCHO conditions), this protocol employs N-Chlorosuccinimide (NCS) and Azobisisobutyronitrile (AIBN) . This route offers superior regioselectivity and safer handling profiles compared to sulfuryl chloride (

) methods, which often lead to ring-chlorination byproducts.

Safety Assessment (Critical)

WARNING: LACHRYMATOR & TOXICITY HAZARD

• Target Product: 3-Bromo-2-(chloromethyl)thiophene is a potent lachrymator (tear gas agent) and skin irritant. All operations must be conducted in a high-efficiency fume hood.

• Reagents: AIBN is explosive if heated dry; store cold. Carbon Tetrachloride (

  ) is a known carcinogen; this protocol offers Chlorobenzene ( ) as a viable, higher-boiling alternative.

• Waste: Segregate halogenated organic waste. Neutralize glassware with dilute NaOH to destroy lachrymatory residues before removal from the hood.

Reaction Mechanism & Strategy

The reaction proceeds via a free-radical chain mechanism. The 3-bromo substituent provides steric bulk that protects the 2-position, but the primary challenge is preventing nuclear chlorination at the open 5-position.

Mechanistic Pathway:

• Initiation: Thermal decomposition of AIBN yields isobutyronitrile radicals.

• Propagation:

  • Succinimidyl radical abstracts a hydrogen from the 2-methyl group (forming a thenylic radical).

  • The thenylic radical attacks NCS, acquiring a chlorine atom and regenerating the succinimidyl radical.

• Termination: Radical recombination (minor).

DOT Diagram: Reaction Workflow & Mechanism

Figure 1: Mechanistic pathway for the radical chlorination of 3-bromo-2-methylthiophene.

Detailed Experimental Protocol

Materials & Equipment

• Starting Material: 3-Bromo-2-methylthiophene (>98% purity).

• Reagent: N-Chlorosuccinimide (NCS) (Recrystallized from benzene if yellow/impure).

• Initiator: AIBN (Azobisisobutyronitrile).

• Solvent: Chlorobenzene (Anhydrous) or Carbon Tetrachloride (

  ).

  • Note:

    is the classic solvent for radical stability but is restricted. Chlorobenzene is the recommended modern substitute due to its high boiling point ( ), which facilitates radical initiation.

• Equipment: 3-neck round-bottom flask, reflux condenser, nitrogen inlet, oil bath, magnetic stirrer.[1]

Step-by-Step Procedure

Step 1: Reaction Setup

• Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and a nitrogen inlet adapter.

• Flush the system with nitrogen for 10 minutes to remove oxygen (oxygen inhibits radical reactions).

• Charge the flask with:

  • 10.0 g (56.5 mmol) of 3-Bromo-2-methylthiophene.

  • 7.92 g (59.3 mmol, 1.05 eq) of N-Chlorosuccinimide (NCS).

  • 80 mL of Anhydrous Chlorobenzene (or

    ).

• Stir the suspension at room temperature.

Step 2: Initiation & Reflux

• Add 185 mg (1.13 mmol, 0.02 eq) of AIBN.

• Heat the reaction mixture slowly to reflux.

  • Observation: As the temperature rises (approx. 80°C), the denser NCS will begin to float and react. The formation of succinimide (which floats on top) indicates reaction progress.

• Maintain reflux for 2–3 hours .

  • Process Control: Monitor by TLC (Hexane/EtOAc 9:1). The starting material (

    ) should disappear, and a new spot ( ) should appear.

  • Troubleshooting: If conversion stalls after 2 hours, add a second portion of AIBN (0.01 eq) and continue reflux.

Step 3: Workup

• Cool the mixture to 0°C in an ice bath. Succinimide will precipitate completely.

• Filtration: Filter off the solid succinimide using a sintered glass funnel. Wash the solid pad with 10 mL of cold solvent.

• Washing: Transfer the filtrate to a separatory funnel. Wash with:

  • 2 x 30 mL Water (to remove trace succinimide).

  • 1 x 30 mL Brine.

• Drying: Dry the organic layer over Anhydrous Magnesium Sulfate (

  ).[2] Filter.

• Concentration: Evaporate the solvent under reduced pressure (Rotary Evaporator).

  • Caution: Do not overheat the water bath (>40°C); the product can degrade thermally.

Step 4: Purification

• Vacuum Distillation: This is the preferred method for high purity.

  • Collect the fraction boiling at 105–108°C / 12 mmHg (values may vary based on vacuum strength).

• Alternative (Column Chromatography): If distillation is not feasible.

  • Stationary Phase: Silica Gel (Neutralized).

  • Eluent: 100% Hexane grading to 2% EtOAc/Hexane.

  • Note: Thenylic halides are reactive; minimize contact time with silica.

DOT Diagram: Purification Workflow

Figure 2: Workup and purification logic flow.

Characterization & Validation

The product purity should be confirmed using

NMR. The key diagnostic peak is the shift of the methyl protons to a methylene singlet upon chlorination.

Table 1: NMR Data Comparison

Position	Proton Type	Starting Material ( NMR)	Product ( NMR)	Shift ( )
C2-Subst.	/	2.45 ppm (s, 3H)	4.75 ppm (s, 2H)	+2.3 ppm
C4	Thiophene Ring	6.90 ppm (d, 1H)	7.00 ppm (d, 1H)	Minor
C5	Thiophene Ring	7.18 ppm (d, 1H)	7.35 ppm (d, 1H)	Minor

• Mass Spectrometry (GC-MS): Look for the molecular ion cluster.

  • M+: 210/212/214 (Due to

    and isotopes).

  • Characteristic loss of Cl (M-35) is often observed.

Storage & Stability

• Stability: Thenylic chlorides are thermally unstable and prone to hydrolysis.

• Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

• Stabilizer: Adding a copper wire or trace

  can prevent acid-catalyzed degradation during storage.

References

• Organic Syntheses, Coll.[3] Vol. 3, p. 811 (1955); Vol. 29, p. 31 (1949). Title: 2-Chloromethylthiophene.[1][3][4][5][6] Source: Organic Syntheses.[3][7] URL:[Link] (Note: Provides the foundational safety and handling protocols for chloromethylthiophenes).

• Royal Society of Chemistry, Supplementary Information (2015). Title: Synthesis and Reactions of Halo-substituted Alkylthiophenes.[8] Source: RSC Advances / JCU. URL:[Link] (Note: Validates the use of NCS and Sulfuryl Chloride for alkylthiophene halogenation).

• PubChem Compound Summary. Title: 3-(Bromomethyl)-2-chlorothiophene (Isomer Analog Data).[4] Source: National Center for Biotechnology Information. URL:[Link] (Note: Used for physical property and safety data verification).

• WIPO Patent WO/2023/004964. Title: Method for Synthesizing 3-Bromomethyl-7-Chlorobenzo[b]thiophene.[9] Source: World Intellectual Property Organization. URL:[Link] (Note: Supports the protocol for radical halogenation of methyl-thiophenes using NBS/NCS).

Sources

• 1. CN101381362A - A kind of method for preparing thiophene derivative chloromethylation product - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 3-(Bromomethyl)-2-chlorothiophene | C5H4BrClS | CID 10932747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-bromo-5-chloro-2-(chloromethyl)thiophene | 2639455-44-8 [sigmaaldrich.com]
• 6. PubChemLite - 3-bromo-2-chloro-5-(chloromethyl)thiophene (C5H3BrCl2S) [pubchemlite.lcsb.uni.lu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 9. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

chloromethylation of 3-bromothiophene procedure

Executive Summary

This guide details the protocol for the regioselective chloromethylation of 3-bromothiophene to synthesize 3-bromo-2-(chloromethyl)thiophene . While the classic Blanc reaction utilizes zinc chloride and hydrogen chloride gas, this application note recommends a Phase-Transfer Catalyzed (PTC) modification. This modern approach offers superior thermal control, reduced formation of polymeric byproducts, and a safer profile regarding bis(chloromethyl) ether (BCME) generation.

Target Audience: Medicinal Chemists, Process Development Engineers. Key Application: Synthesis of thienyl-methyl intermediates for kinase inhibitors and functionalized conductive polymers.

Strategic Analysis & Mechanism

Regioselectivity and Challenges

Thiophene derivatives undergo Electrophilic Aromatic Substitution (EAS) significantly faster than benzene. For 3-bromothiophene , the directing effects are competitive:

• Sulfur Atom: Strongly directs to

  -positions (C2 and C5).

• Bromine (C3): Weakly deactivating (-I effect) but ortho/para directing (+M effect).

The Regiochemical Outcome: The C2 position (adjacent to both Sulfur and Bromine) is electronically most activated due to the resonance contribution of the bromine lone pair and the alpha-effect of sulfur. Despite steric hindrance from the bromine atom, C2-substitution is the major pathway , yielding 3-bromo-2-(chloromethyl)thiophene . The C5-isomer is a minor byproduct, often separable by fractional distillation.

Reaction Mechanism (Blanc Reaction)

The reaction proceeds via the in situ generation of a chloromethyl oxonium ion (the active electrophile) from formaldehyde and HCl.

DOT Diagram: Reaction Mechanism

Figure 1: Mechanism of electrophilic aromatic substitution at the C2 position of 3-bromothiophene.

Safety Protocol: The BCME Hazard

CRITICAL WARNING: The combination of formaldehyde and HCl can generate Bis(chloromethyl) ether (BCME) , a potent human carcinogen (OSHA regulated).

• Engineering Controls: All operations must occur in a high-efficiency fume hood. The exhaust must not recirculate.

• Process Control: Maintain a high concentration of HCl. Low HCl concentrations favor the formation of the ether bridge (BCME) over the chloride.

• Quenching: Quench reaction mixtures into ice-water to rapidly dilute and hydrolyze unreacted chloromethylating species.

• Waste: Treat all aqueous waste as potentially containing alkylating agents. Neutralize with aqueous ammonia or NaOH before disposal.

Experimental Protocol

We present Method B (PTC-Modified) as the primary recommendation due to its operational simplicity and higher yield compared to the classic ZnCl2 method.

Materials

• Substrate: 3-Bromothiophene (1.0 equiv)

• Reagent: Paraformaldehyde (2.5 equiv)

• Acid: Concentrated HCl (37%, Excess)

• Catalyst: Tetrabutylammonium bromide (TBAB) (0.05 equiv) or 1-butyl-3-methylimidazolium bromide.

• Solvent: None (Neat/Biphasic) or Dichloromethane if solubilization is required.

Step-by-Step Methodology

DOT Diagram: Process Workflow

Figure 2: Optimized Phase-Transfer Catalyzed workflow for chloromethylation.

Detailed Steps:

• Setup: In a 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and internal thermometer, charge 3-bromothiophene (16.3 g, 100 mmol) and TBAB (1.6 g, 5 mmol).

• Reagent Addition: Add paraformaldehyde (7.5 g, 250 mmol) in one portion. The mixture will be a suspension.

• Acidification: Cool the mixture to 0–5°C using an ice bath. Add Concentrated HCl (40 mL) dropwise via an addition funnel over 30 minutes. Note: Exothermic reaction. Do not allow temperature to exceed 10°C during addition to prevent polymerization.

• Reaction: Once addition is complete, remove the ice bath and warm the reaction to 40°C . Stir vigorously (800+ RPM) for 6 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 9:1) or GC-MS. Look for the disappearance of the starting material peak.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour slowly into 100 g of crushed ice.

  • Extract the aqueous mixture with Dichloromethane (

    mL) or Diethyl Ether.

  • Wash the combined organics with saturated

    (carefully, gas evolution) until neutral pH.

  • Wash with Brine, dry over anhydrous

    , and filter.

• Purification (Distillation):

  • Concentrate the solvent under reduced pressure (Rotavap).

  • Stabilization: Add 1% (w/w) Dicyclohexylamine to the crude oil. This prevents acid-catalyzed polymerization during heating.

  • Perform high-vacuum distillation.

  • Expected Fraction: Collect the fraction boiling at approx. 105–110°C at 2 mmHg . (Note: Boiling points vary by vacuum strength; 2-chloromethylthiophene boils at ~175°C atm; the bromo-derivative will be higher).

Data & Troubleshooting

Expected Analytical Data

Parameter	Specification	Notes
Appearance	Clear to pale yellow oil	Darkens upon storage (decomposition).
Yield	65% – 75%	Lower yields often due to polymerization.
1H NMR (CDCl3)	7.30 (d, 1H), 6.95 (d, 1H), 4.75 (s, 2H)	Doublets correspond to H4 and H5 protons.
Storage	-20°C, under Argon	Unstable. Use immediately if possible.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Poor mixing in biphasic system.	Increase stirring speed; ensure TBAB (catalyst) quality.
Polymerization (Tar)	Temperature too high during HCl addition.	Strictly control T < 10°C during addition.
Explosion during Distillation	Peroxide formation or acid buildup.	Check for peroxides.[1] Always add amine stabilizer before heating.
Isomer Mixture	C5-substitution.	Use fractional distillation; C2-isomer typically boils lower than C5.

References

• Wiberg, K. B., & McShane, H. F. (1949).[2] 2-Chloromethylthiophene.[3][4][5][6][7] Organic Syntheses, 29, 31.

  • Foundational protocol for thiophene chloromethyl

• Deng, Y., et al. (2009). Method for preparing thiophene derivative chloromethylation product. Patent CN101381362A.[5]

  • Describes the use of Phase Transfer Catalysts (Ionic Liquids/TBAB) to improve yield and safety.

• Occupational Safety and Health Administration (OSHA). Bis(chloromethyl) ether - Safety Data Sheet.

  • Safety grounding for BCME handling.

• BenchChem. 2-Chloro-3-(chloromethyl)thiophene Technical Guide.

  • Provides physicochemical properties and analogous reaction conditions for halogen

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN101381362A - A kind of method for preparing thiophene derivative chloromethylation product - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. US20060161008A1 - Chloromethylation of thiophene - Google Patents [patents.google.com]

Application Note: Nucleophilic Substitution of 3-Bromo-2-(chloromethyl)thiophene

[1]

Executive Summary

This guide details the protocols for nucleophilic substitution reactions of 3-Bromo-2-(chloromethyl)thiophene (CAS: 40032-76-6) .[1] This scaffold is a critical intermediate in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands. The molecule features two distinct electrophilic sites: a highly reactive thenylic chloride (position 2) and a less reactive aryl bromide (position 3).

Key Technical Insight: The primary challenge in manipulating this substrate is achieving chemoselective substitution at the chloromethyl group without compromising the aryl bromide, which serves as an orthogonal handle for subsequent metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura).[1] This guide focuses on

displacement protocols that maximize yield while mitigating the steric hindrance imposed by the ortho-bromo substituent.[1]

Safety & Handling (CRITICAL)

Hazard Classification: Lachrymator / Vesicant

• Acute Hazard: 3-Bromo-2-(chloromethyl)thiophene is a potent alkylating agent.[1] It reacts with moisture on mucous membranes (eyes, lungs) to generate HCl and irreversible tissue damage.

• Handling Protocol:

  • Containment: All weighing and transfers must occur within a certified chemical fume hood.

  • Decontamination: Quench spills immediately with 5% aqueous ammonia or saturated sodium bicarbonate.

  • PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.[1]

Reactivity Profile & Mechanism[1][2]

The "Thenylic" Effect

The chloromethyl group at position 2 is activated by the adjacent thiophene ring, analogous to a benzylic halide.[1] The sulfur atom in the thiophene ring can stabilize the transition state of nucleophilic attack via resonance.[1]

• Primary Mechanism:

  (Bimolecular Nucleophilic Substitution).

• Secondary Mechanism:

  (Unimolecular) is possible in highly polar protic solvents due to the stability of the thenylic carbocation, but is preferred to avoid racemization (if chiral nucleophiles are used) and side reactions.[1]

The Ortho-Effect (Steric Hindrance)

Unlike 4- or 5-substituted isomers, the 3-bromo group exerts steric pressure on the chloromethyl moiety.[1]

• Impact: Reaction rates with bulky nucleophiles (e.g., tert-butylamine, isopropyl thiol) may be 2-5x slower compared to the non-brominated analog.[1]

• Mitigation: Use polar aprotic solvents (DMF, DMSO) to enhance nucleophilicity and elevate temperature moderately (40–60°C) if conversion stalls.

Visualizing the Reaction Landscape[1]

Figure 1: Reaction landscape detailing primary nucleophilic substitution pathways and potential side reactions.

Experimental Protocols

Protocol A: C-N Bond Formation (Amination)

Application: Synthesis of kinase inhibitor scaffolds. Reaction Type:

Displacement.

Materials:

• Substrate: 3-Bromo-2-(chloromethyl)thiophene (1.0 equiv)[1]

• Nucleophile: Secondary amine (1.2 – 1.5 equiv)

• Base:

  (2.0 equiv) or DIPEA (1.5 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask, dissolve the amine (1.2 equiv) in anhydrous MeCN (0.2 M concentration relative to substrate).

• Base Addition: Add powdered

  (2.0 equiv). Stir for 10 minutes at Room Temperature (RT).

• Substrate Addition: Add 3-Bromo-2-(chloromethyl)thiophene (1.0 equiv) dropwise.

  • Note: Dropwise addition prevents localized high concentrations that could lead to dimerization.

• Reaction: Stir at RT for 4–12 hours.

  • Validation: Monitor by TLC (Hexane/EtOAc 4:1). Look for the disappearance of the starting material (

    ) and appearance of a lower amine spot.

  • Optimization: If the amine is bulky (e.g., piperazine derivatives), heat to 50°C.[1]

• Workup: Filter off solids (

  ). Concentrate the filtrate. Redissolve in EtOAc, wash with water ( ) and Brine ( ). Dry over .[2]

Protocol B: C-S Bond Formation (Thioether Synthesis)

Application: Introduction of metabolic handles or lipophilic side chains.

Materials:

• Substrate: 3-Bromo-2-(chloromethyl)thiophene (1.0 equiv)[1]

• Nucleophile: Thiol (R-SH) (1.1 equiv)[1]

• Base: Sodium Hydride (NaH, 60% dispersion) (1.2 equiv)[1]

• Solvent: THF (0°C to RT)

Step-by-Step Procedure:

• Deprotonation: Suspend NaH (1.2 equiv) in anhydrous THF at 0°C under

  .

• Thiol Addition: Add the thiol (1.1 equiv) dropwise. Evolution of

  gas will occur. Stir for 15–30 mins until gas evolution ceases (formation of thiolate anion).

• Displacement: Add 3-Bromo-2-(chloromethyl)thiophene (1.0 equiv) as a solution in THF.

• Reaction: Allow to warm to RT. Reaction is usually rapid (1–3 hours).

• Quench: Carefully quench with saturated

  solution.

Data Analysis & Troubleshooting

Expected Analytical Data

When characterizing the product, the integrity of the thiophene ring and the bromine atom must be confirmed.[1][3]

Feature	Method	Expected Signal / Observation
Reaction Progress	TLC	Disappearance of high starting material.
Identity (Mass)	LC-MS	M+1 peak . Crucial: You must see the 1:1 isotopic pattern of Bromine ( ). If this pattern is lost, you have debrominated (unlikely under these conditions).
Identity (NMR)	-NMR	The singlet of the chloromethyl (approx 4.8 ppm) will shift upfield (to 3.5–4.0 ppm) upon substitution with amines/thiols.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Volatility of Starting Material	The chloromethyl thiophene is semi-volatile.[1] Do not apply high vacuum for extended periods before reaction.
Incomplete Conversion	Steric Hindrance (3-Br)	Switch solvent from MeCN to DMF. Increase Temp to 60°C. Add KI (0.1 equiv) as a catalyst (Finkelstein condition).
Polymerization	High Concentration	Dilute reaction to 0.1 M. Ensure dropwise addition of the electrophile.

Purification Workflow Logic

The following decision tree outlines the purification strategy based on the nucleophile used.

Figure 2: Purification logic flow based on the physicochemical properties of the substitution product.

References

• PubChem. 3-(Bromomethyl)-2-chlorothiophene Compound Summary (Analogous Reactivity). National Library of Medicine. Available at: [Link]

• Campaigne, E. & Tullar, B. F. (1953).[1] 3-Bromothiophene.[1][3][4][5][6][7][8] Organic Syntheses, Coll.[1] Vol. 4, p.91. (Foundational thiophene halogenation chemistry). Available at: [Link]

• Joule, J. A., & Mills, K. (2010).[1] Heterocyclic Chemistry. 5th Ed. Wiley-Blackwell.[1] (Authoritative text on Thiophene reactivity and electrophilic substitution).

Sources

• 1. CN108929306B - Preparation method of 3-bromothiophene - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. fishersci.com [fishersci.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. On the reaction between 3-bromo-2-nitrobenzo[b]thiophene and some amines: a novel aromatic nucleophilic substitution with rearrangement - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Suzuki Coupling of 3-Bromo-2-(chloromethyl)thiophene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic C-C Bond Formation on a Bifunctional Thiophene Scaffold

3-Bromo-2-(chloromethyl)thiophene is a versatile bifunctional building block of significant interest in medicinal chemistry and materials science. Its structure presents two distinct reactive sites: a C(sp²)–Br bond on the thiophene ring and a C(sp³)–Cl bond on the adjacent methyl group. The Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry, offers a powerful tool for the selective functionalization of the C(sp²)–Br bond, enabling the introduction of a wide array of aryl, heteroaryl, and vinyl substituents.[1][2] This selective transformation is crucial as it preserves the reactive chloromethyl handle for subsequent downstream modifications, paving the way for the synthesis of complex molecular architectures.[3][4]

These application notes provide a comprehensive guide to the Suzuki coupling of 3-Bromo-2-(chloromethyl)thiophene, delving into the critical reaction parameters, offering detailed experimental protocols, and discussing potential challenges and troubleshooting strategies. The aim is to equip researchers with the necessary knowledge to successfully employ this valuable substrate in their synthetic endeavors.

The Reaction: Principles and Mechanistic Overview

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organohalide and an organoboron compound.[1][5] The catalytic cycle, a well-established mechanistic framework, involves three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

Caption: Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Coupling.

A critical aspect when working with 3-Bromo-2-(chloromethyl)thiophene is achieving chemoselectivity. The palladium catalyst must preferentially react with the C(sp²)–Br bond over the C(sp³)–Cl bond. Generally, the oxidative addition of palladium to aryl bromides is significantly faster than to alkyl chlorides, providing a strong basis for this selectivity.[4][6]

Optimized Reaction Conditions: A Tabulated Guide

The success of the Suzuki coupling of 3-Bromo-2-(chloromethyl)thiophene hinges on the careful selection of the catalyst, ligand, base, and solvent. The following table summarizes recommended starting conditions based on established principles and analogous transformations.[7][8][9][10]

Component	Recommended Reagents/Conditions	Rationale & Key Considerations
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/PPh₃, PdCl₂(dppf)	Tetrakis(triphenylphosphine)palladium(0) is a reliable choice. In situ generation from Pd(OAc)₂ and a phosphine ligand is also effective.[8] For challenging couplings, more specialized catalysts may be required.[11]
Ligand	Triphenylphosphine (PPh₃), Buchwald Ligands (e.g., SPhos, XPhos)	PPh₃ is a standard, cost-effective ligand. For less reactive boronic acids or to improve reaction rates, electron-rich and bulky phosphine ligands like SPhos or XPhos can be beneficial.[12][13]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	An aqueous solution of an inorganic base is essential for the transmetalation step.[1][14] The choice of base can influence reaction rate and yield. K₃PO₄ is often a robust choice.
Boronic Acid/Ester	Arylboronic acids, Heteroarylboronic acids	A slight excess (1.1-1.5 equivalents) is typically used to drive the reaction to completion.[7] Boronic esters (e.g., pinacol esters) can also be employed and may offer enhanced stability.
Solvent System	Toluene/Water, Dioxane/Water, DMF/Water	A biphasic solvent system is common, with the aqueous phase containing the base.[7][13] The organic solvent solubilizes the substrate and catalyst. The ratio of organic solvent to water can be critical.[15]
Reaction Temperature	80-100 °C	Heating is generally required to achieve a reasonable reaction rate.[7] The optimal temperature will depend on the specific substrates and catalyst system.
Atmosphere	Inert (Nitrogen or Argon)	Palladium catalysts, particularly in their Pd(0) state, are sensitive to oxygen. Maintaining an inert atmosphere throughout the reaction is crucial to prevent catalyst degradation.[7]

Detailed Experimental Protocol

This protocol provides a general procedure for the Suzuki coupling of 3-Bromo-2-(chloromethyl)thiophene with an arylboronic acid. It is intended as a starting point, and optimization may be necessary for specific substrates.

Caption: Figure 2: General Experimental Workflow for Suzuki Coupling.

Materials:

• 3-Bromo-2-(chloromethyl)thiophene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., Toluene or 1,4-Dioxane)

• Deionized Water

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and work-up reagents

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add 3-Bromo-2-(chloromethyl)thiophene (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (2.0 equiv).

• Solvent Addition: Add the organic solvent (e.g., toluene, to make a ~0.1 M solution with respect to the thiophene substrate) and deionized water (typically a 4:1 to 10:1 ratio of organic solvent to water).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 15-20 minutes.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent such as ethyl acetate and water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with the organic solvent (2x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2-aryl-3-(chloromethyl)thiophene.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, MS, etc.).

Potential Side Reactions and Troubleshooting

While the Suzuki coupling is generally robust, several side reactions can occur, particularly with a substrate like 3-Bromo-2-(chloromethyl)thiophene.

• Homocoupling of the Boronic Acid: This can occur if the reaction conditions are not optimal. Using a slight excess of the boronic acid and ensuring efficient stirring can minimize this.

• Protodeboronation: The boronic acid can be converted to the corresponding arene. This is more prevalent with certain heteroarylboronic acids.[16] Using milder bases or boronic esters can sometimes mitigate this issue.

• Dehalogenation: Reduction of the C-Br bond to a C-H bond can be a competing pathway.[17] The presence of water has been implicated in this side reaction, so minimizing the amount of water can be beneficial.[15]

• Reaction at the Chloromethyl Group: While less likely under standard Suzuki conditions, strong bases or prolonged heating could potentially lead to side reactions involving the chloromethyl group. Monitoring the reaction closely and using the mildest effective conditions is recommended.

Issue	Potential Cause	Suggested Solution
Low Conversion	Inefficient catalyst activity, low temperature, or unreactive boronic acid.	Increase temperature, screen different palladium catalysts/ligands, or use a more reactive boronic ester.
Significant Side Products	Suboptimal reaction conditions leading to homocoupling or dehalogenation.	Adjust the base, solvent ratio, or temperature. Consider using a different catalyst system.
Catalyst Decomposition	Presence of oxygen.	Ensure a thoroughly deoxygenated reaction mixture and maintain a positive pressure of inert gas.

Conclusion: A Gateway to Novel Thiophene Derivatives

The Suzuki-Miyaura cross-coupling of 3-Bromo-2-(chloromethyl)thiophene provides a reliable and selective method for the synthesis of a diverse range of 2-aryl-3-(chloromethyl)thiophenes. By carefully controlling the reaction parameters, researchers can achieve high yields of the desired products while preserving the valuable chloromethyl functionality for further synthetic transformations. The protocols and insights provided in these application notes serve as a robust starting point for the exploration of this versatile building block in the development of novel pharmaceuticals and advanced materials.

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Bellina, F., & Rossi, R. (2006). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Chemical Reviews, 106(11), 4568-4640.

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. Retrieved from [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073-14075.
• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Tetrahedron, 58(48), 9633-9695.

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. Retrieved from [Link]

• Gryko, D. T., & Piechowska, J. (2022). Suzuki–Miyaura arylation of 2,3‐, 2,4‐, 2,5‐, and 3,4‐dibromothiophenes. Chemistry – A European Journal, 28(11), e202104031.
• Handy, S. T., & Zhang, Y. (2006). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Tetrahedron Letters, 47(47), 8335-8337.
• Li, J., et al. (2018). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules, 23(2), 433.
• Khan, I., et al. (2021). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Journal of Molecular Structure, 1225, 129115.
• Colonna, S., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules, 26(24), 7654.
• Smith, A. B., et al. (2021). A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation. Journal of the American Chemical Society, 143(49), 20735-20748.
• Snieckus, V., & Workentin, M. S. (2014). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Accounts of Chemical Research, 47(3), 875-886.
• Pindur, U., & Lemster, T. (2000). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 5(3), 384-393.
• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695.
• Handy, S. T., & Zhang, Y. (2007).
• Kowalczyk, R., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2368-2376.
• Rizwan, M., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal, 12(1), 49.
• Khan, A., et al. (2018). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 23(10), 2636.
• Molander, G. A., & Jean-Gérard, L. (2011). Synthesis and Suzuki–Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl- and Hetaryl Halides. The Journal of Organic Chemistry, 76(15), 6087-6096.
• Khan, I., et al. (2016). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 10(1), 60.
• Colonna, S., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules, 26(24), 7654.
• Handy, S. T., & Zhang, Y. (2006). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Tetrahedron Letters, 47(47), 8335-8337.

• ResearchGate. (n.d.). Side reactions of Suzuki cross-coupling. [Image]. Retrieved from [Link]

• Al-Zoubi, R. M., & Al-Masri, H. S. (2023). Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct arylation. Organic & Biomolecular Chemistry, 21(6), 1251-1255.

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. r/Chempros. Retrieved from [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant <i>Escherichia coli</i> sequence type 405 and computational investigation - Arabian Journal of Chemistry [arabjchem.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 9. researchgate.net [researchgate.net]
• 10. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. thieme-connect.com [thieme-connect.com]
• 12. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Yoneda Labs [yonedalabs.com]

Application Note: 3-Bromo-2-(chloromethyl)thiophene as a Modular Scaffold for Fused Heterocycles

This is a comprehensive technical guide and protocol set for the use of 3-Bromo-2-(chloromethyl)thiophene in pharmaceutical synthesis.

CAS: 40032-73-3 | Formula: C₅H₄BrClS | M.W.: 211.51 g/mol [1][2][3][4]

Executive Summary

3-Bromo-2-(chloromethyl)thiophene is a bifunctional electrophile serving as a critical "linchpin" intermediate in medicinal chemistry.[1][2][3][4] Its value lies in its orthogonal reactivity:

• The Chloromethyl Group (Alkyl Halide): A highly reactive electrophile susceptible to SN2 attack by amines, thiols, and alkoxides under mild conditions.

• The Bromo Group (Aryl Halide): A handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) or halogen-metal exchange.[1][2][3]

This dual functionality makes it an ideal precursor for constructing thieno[3,2-c]pyridines (e.g., Ticlopidine/Clopidogrel analogs) and thieno[2,3-d]pyrimidines (kinase inhibitors), where the thiophene ring is fused to a nitrogen-containing heterocycle.[2]

Chemical Profile & Handling

Safety Warning: This compound is a potent lachrymator and vesicant .[3][4] It causes severe skin burns and eye damage.[3][4] All procedures must be performed in a well-ventilated fume hood.[1][2][3][4]

Property	Specification	Handling Note
Appearance	Low-melting solid or oil (colorless to light yellow)	Melts near RT; often handled as a liquid.[1][2][3][4]
Boiling Point	~100-105 °C (at reduced pressure)	Distill only under high vacuum to avoid decomposition.
Solubility	DCM, THF, Toluene, Acetonitrile	Decomposes slowly in protic solvents (water/alcohols).
Stability	Moisture Sensitive	Store under inert gas (Ar/N₂) at 2–8 °C.
Reactivity	High (Alkylating Agent)	Quench excess reagent with aqueous ammonium hydroxide.[3]

Strategic Reactivity: The "Order of Operations"

Success with this intermediate depends on sequencing.[4] The chloromethyl group is kinetically more labile toward nucleophiles, while the bromo group requires metal catalysis.[4]

Recommended Workflow:

• Functionalize the Chloromethyl Group First: Perform SN2 substitution (e.g., amine alkylation). The bromo group generally remains inert under these conditions.[3][4]

• Cyclize or Couple Second: Use the bromo group for ring closure (intramolecular Heck or Buchwald) or intermolecular cross-coupling.[3]

Reactivity Map

Caption: Divergent synthesis pathways. Path A (Substitution First) is preferred to avoid side reactions at the chloromethyl center during metal catalysis.

Protocol A: Synthesis of Thieno[3,2-c]pyridine Scaffold

This protocol describes the construction of a fused bicyclic system, a core pharmacophore in anti-platelet drugs and kinase inhibitors.

Step 1: N-Alkylation (The "Tether")

Objective: Attach the nitrogen "anchor" to the chloromethyl group.[3]

• Reagents:

  • 3-Bromo-2-(chloromethyl)thiophene (1.0 equiv)[1][2][3]

  • Secondary Amine or Amino Ester (e.g., Sarcosine ethyl ester) (1.1 equiv)

  • Base: K₂CO₃ (2.5 equiv) or DIPEA (1.5 equiv)[3]

  • Solvent: Acetonitrile (MeCN) or DMF[3]

  • Catalyst: NaI (0.1 equiv) - Accelerates reaction via Finkelstein mechanism.[1][2][3]

Procedure:

• Preparation: In a flame-dried round-bottom flask, dissolve the amino ester (1.1 equiv) in anhydrous MeCN (0.2 M concentration).

• Base Addition: Add K₂CO₃ (powdered, dried) and NaI. Stir at room temperature for 10 minutes.

• Alkylation: Add 3-Bromo-2-(chloromethyl)thiophene dropwise (diluted in minimal MeCN) to the stirring suspension.

  • Critical Control: Keep temperature < 30 °C to prevent double alkylation if using a primary amine.[3][4]

• Reaction: Heat to 50–60 °C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[1][2][3][4]

• Workup: Filter off solids. Concentrate the filtrate. Redissolve in EtOAc, wash with water and brine.[4] Dry over Na₂SO₄.[3][4][5]

• Yield: Expect 85–95%. The product is stable and can often be used without column chromatography.[4]

Step 2: Cyclization (The "Fusion")

Objective: Form the pyridine ring by fusing the nitrogen tether to the thiophene 3-position. Note: For amino-acetal precursors (e.g., aminoacetaldehyde dimethyl acetal), use Method A (Acid). For amino-esters, use Method B (Heck).[1][2]

Method A: Pomeranz-Fritsch Type Cyclization (Acid-Mediated) Best for: Precursors containing an acetal or aldehyde.[1][2][3]

• Dissolve the alkylated intermediate in Chlorobenzene or Toluene .[3][4]

• Add Polyphosphoric Acid (PPA) or BF₃[3]·OEt₂ (excess).[3]

• Reflux (100–110 °C) for 2–4 hours.

• Mechanism: Acid-catalyzed electrophilic aromatic substitution closes the ring onto the 3-position (displacing Br or cyclizing adjacent to it if Br was removed/converted).[1][2][3] Note: If Br is present, this method often requires a des-bromo precursor or results in a bromo-substituted fused ring.[1][2][3][4]

Method B: Intramolecular Heck Cyclization (Pd-Catalyzed) Best for: Preserving the 3-position functionality or forming unsaturated rings.[1][2][3]

• Reagents: Alkylated intermediate (1.0 equiv), Pd(OAc)₂ (5 mol%), P(o-tol)₃ (10 mol%), Et₃N (2.0 equiv).

• Solvent: DMF or MeCN (degassed).[3]

• Reaction: Heat to 90–100 °C in a sealed tube for 12 hours.

• Result: Formation of the dihydro-thieno[3,2-c]pyridine core.

Protocol B: Chemoselective Suzuki-Miyaura Coupling

Objective: Functionalize the 3-position without destroying the chloromethyl group (or doing so after Step 1).[1][2][3] Context: If you need a 3-aryl-2-(chloromethyl)thiophene intermediate.[1][2][3][4]

Challenges:

• The chloromethyl group can undergo oxidative addition to Pd(0), leading to polymerization.

• Aqueous bases (Na₂CO₃) can hydrolyze the -CH₂Cl to -CH₂OH.[1][2][3]

Optimized Protocol:

• Catalyst: Pd(dppf)Cl₂·DCM (Robust, less prone to reacting with alkyl chlorides than Pd(PPh₃)₄).

• Base: K₃PO₄ (Anhydrous) or CsF (Fluoride conditions avoid hydrolysis).[3]

• Solvent: 1,4-Dioxane (Anhydrous).[1][2][3]

Procedure:

• Charge a Schlenk flask with 3-Bromo-2-(chloromethyl)thiophene (1.0 equiv), Arylboronic acid (1.1 equiv), Pd(dppf)Cl₂ (3 mol%), and K₃PO₄ (2.0 equiv).[2][3]

• Evacuate and backfill with Argon (3 cycles).[3]

• Add anhydrous Dioxane via syringe.[3][4]

• Heat to 80 °C (Do not exceed 90 °C). Monitor closely by HPLC.

• Stop Point: Quench immediately upon consumption of starting bromide to prevent side reactions at the chloromethyl group.[3][4]

Analytical Standards & QC

Technique	Expected Signal	Diagnostic Note
¹H NMR (CDCl₃)	δ 4.70–4.80 ppm (s, 2H)	Singlet for -CH₂Cl .[1][2][3] Disappearance indicates substitution.[3][4]
¹H NMR (CDCl₃)	δ 7.00 & 7.30 ppm (d, 1H each)	Thiophene ring protons.[3] Coupling constant J ≈ 5.2 Hz.[3][4]
HPLC	UV max ~235–245 nm	Use C18 column, Water/MeCN gradient + 0.1% Formic Acid.[4]
Mass Spec	[M]+ and [M+2]+	Characteristic Br/Cl isotope pattern (complex cluster).

References

• Thienopyridine Synthesis: Eloy, F., & Deryckere, A. (1970). Bulletin des Sociétés Chimiques Belges, 79, 301.[4] (Classic thermal cyclization route).[3][6]

• Suzuki Coupling on Halothiophenes: BenchChem. (2025).[3] Application Notes: Suzuki Coupling of Halogenated Thiophenes.

• Kinase Inhibitor Scaffolds: Dotsenko, V. V., et al. (2003). Chemistry of Heterocyclic Compounds, 39, 1211.[4] (Synthesis of thienopyrimidines).

• Safety Data: PubChem CID 10932747.[3][4] Laboratory Chemical Safety Summary (LCSS). [3]

• General Reactivity: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley.[3][4] (Mechanisms of thiophene substitution).

Sources

• 1. 3-bromo-2-(bromomethyl)thiophene - CAS:91036-44-1 - Abovchem [abovchem.com]
• 2. prepchem.com [prepchem.com]
• 3. 3-Bromo-2-methylthiophene | C5H5BrS | CID 96350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US4853230A - Pharmaceutical formulations of acid labile substances for oral use - Google Patents [patents.google.com]
• 5. US3969358A - Process for the preparation of thieno [3,2-c] pyridine and thieno [2,3-c] py - Google Patents [patents.google.com]
• 6. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

Application Note: High-Fidelity Synthesis of 3-Bromo-2-(aminomethyl)thiophene Scaffolds

Executive Summary

The 3-bromo-2-(aminomethyl)thiophene moiety is a privileged pharmacophore in medicinal chemistry, serving as a critical bioisostere for ortho-substituted benzylamines in kinase inhibitors and GPCR ligands. The presence of the C3-bromine atom provides a versatile handle for downstream palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the C2-aminomethyl group serves as a key linker.

However, the synthesis of this scaffold is non-trivial due to the high electron density of the thiophene ring, which complicates regiocontrol. Direct bromination often favors the C5 position, and "halogen dance" rearrangements can scramble substituent positions. This guide details the industry-standard Lithiation-Formylation-Reductive Amination route, prioritizing regiochemical integrity and scalability.

Strategic Retrosynthesis & Pathway Analysis

To achieve the 3-bromo-2-substituted pattern, one cannot rely on electrophilic aromatic substitution of 2-substituted thiophenes, which typically directs to the C5 position. Instead, the strategy relies on Directed ortho-Metalation (DoM) .

The Synthetic Logic

• Starting Material: 3-Bromothiophene.[1][2][3][4]

• Key Intermediate: 3-Bromo-2-thiophenecarboxaldehyde.[4]

• Transformation: Reductive Amination.

The critical control point is the lithiation step. 3-Bromothiophene undergoes rapid bromine-lithium exchange or deprotonation depending on conditions. Using Lithium Diisopropylamide (LDA) at cryogenic temperatures favors deprotonation at C2 (kinetic control) over halogen-metal exchange or the thermodynamically driven "halogen dance" (isomerization to 2-bromo-3-lithiothiophene).

Figure 1: Strategic workflow for the regioselective synthesis of the target scaffold. The lithiation step requires strict temperature control to prevent isomer scrambling.

Detailed Experimental Protocols

Protocol A: Regioselective Synthesis of 3-Bromo-2-thiophenecarboxaldehyde

Objective: Introduce a formyl group at C2 while retaining the bromine at C3. Mechanism: Kinetic deprotonation followed by electrophilic trapping.

Reagents & Equipment[1][2][3][5][6]

• Substrate: 3-Bromothiophene (1.0 equiv)

• Base: Lithium Diisopropylamide (LDA) (1.1 equiv, 2.0 M in THF/heptane)

• Electrophile: Anhydrous DMF (1.5 equiv)

• Solvent: Anhydrous THF (10-15 volumes)

• Equipment: 3-neck flask, internal temperature probe, N2/Ar manifold, dry ice/acetone bath.

Step-by-Step Procedure

• Setup: Flame-dry the glassware under vacuum and purge with Nitrogen.

• Solvation: Charge 3-bromothiophene and anhydrous THF into the flask. Cool the solution to -78°C .

  • Expert Insight: The internal temperature must not exceed -70°C during base addition. Higher temperatures promote the "Halogen Dance," leading to 3,5-dibromothiophene impurities [1].

• Deprotonation: Add LDA solution dropwise via syringe pump or pressure-equalizing funnel over 30 minutes.

  • Observation: The solution typically turns yellow/orange. Stir at -78°C for 1 hour to ensure complete lithiation at the C2 position.

• Formylation: Add anhydrous DMF dropwise, maintaining temperature < -70°C.

  • Mechanism:[5][7][8][9][10] The C2-lithio species attacks the carbonyl of DMF.

• Warming: After 30 minutes at -78°C, remove the cooling bath and allow the reaction to warm to 0°C.

• Quench: Pour the reaction mixture into saturated aqueous NH4Cl (5 volumes) under vigorous stirring.

• Workup: Extract with EtOAc (3x). Wash combined organics with water and brine. Dry over Na2SO4 and concentrate.

• Purification: The crude aldehyde is often pure enough (>90%) for the next step. If necessary, purify via flash chromatography (Hexanes/EtOAc 9:1).

Target Specs:

• Yield: 80–90%[2][11]

• Appearance: Yellow oil or low-melting solid.

• 1H NMR Validation: Look for the aldehyde proton singlet at ~10.0 ppm and two doublets for the thiophene ring protons (C4-H and C5-H) with a coupling constant of ~5.5 Hz.

Protocol B: Reductive Amination (The Coupling Step)

Objective: Convert the aldehyde to the secondary or tertiary amine. Choice of Reductant: Sodium Triacetoxyborohydride (STAB) is preferred over NaBH4 or NaBH3CN because it is mild, non-toxic, and selectively reduces the imine/iminium species without reducing the aldehyde itself, preventing alcohol byproducts [2].

Reagents

• Precursor: 3-Bromo-2-thiophenecarboxaldehyde (1.0 equiv)

• Amine: Primary or Secondary Amine (1.1–1.2 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Acid Catalyst: Acetic Acid (1.0 equiv)[12]

• Solvent: 1,2-Dichloroethane (DCE) or THF.

Step-by-Step Procedure

• Imine Formation: In a reaction vial, dissolve the aldehyde and the amine in DCE. Add Acetic Acid.[12]

  • Note: Stir for 30–60 minutes at room temperature. For sterically hindered amines, adding 3Å molecular sieves helps drive imine formation by scavenging water.

• Reduction: Add STAB in one portion.

  • Safety: Evolution of acetic acid gas may occur; ensure venting.

• Reaction: Stir at room temperature for 4–16 hours. Monitor by LC-MS (disappearance of aldehyde peak).

• Quench: Quench with saturated aqueous NaHCO3 (evolution of CO2).

• Workup (Acid-Base Purification Trick):

  • Extract product into DCM.

  • Wash 1: Wash organic layer with 1N HCl. The basic amine product moves to the aqueous layer; non-basic impurities (unreacted aldehyde) stay in DCM. Discard DCM.

  • Recovery: Basify the aqueous layer to pH ~10 using 2N NaOH. Extract the now-neutral amine back into DCM.

  • Dry (Na2SO4) and concentrate.[1]

Critical Process Parameters & Troubleshooting

The "Halogen Dance" Phenomenon

The most common failure mode in this synthesis is the migration of the bromine atom. If the lithiation temperature rises above -70°C, the 2-lithio-3-bromo intermediate can deprotonate a starting molecule, leading to a thermodynamic equilibrium that favors 3,5-dibromothiophene and thiophene (scrambling) [3].

Figure 2: Mechanism of failure. Maintaining cryogenic temperatures is essential to prevent the halogen dance.

Data Summary Table

Parameter	Specification	Consequence of Deviation
Lithiation Temp	-78°C to -70°C	> -70°C leads to bromine migration (Halogen Dance).
Base Selection	LDA (Bulky, non-nucleophilic)	n-BuLi causes Halogen-Metal exchange (Br/Li swap) instead of deprotonation.
Quench Timing	Immediate after formylation	Prolonged stirring can lead to side reactions.
Reductant	NaBH(OAc)3	NaBH4 is too strong and may reduce the aldehyde to alcohol before imine forms.

References

• Organic Syntheses. 3-Bromothiophene. Org. Synth. 1968, 48, 100. Link

• Abdel-Magid, A. F., et al. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. J. Org.[13] Chem. 1996, 61, 11, 3849–3862. Link

• Schnürch, M., et al. Halogen Dance Reactions on Thiophenes.[9] in Halogen-Lithium Exchange, Springer. Link

• BenchChem. Synthesis of 3-Bromobenzo[b]thiophene-2-carbaldehyde. (Analogous chemistry).[14] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. US4889940A - Process for preparing thiophene derivatives - Google Patents [patents.google.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 8. ch.ic.ac.uk [ch.ic.ac.uk]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. Halogen dance rearrangement - Wikipedia [en.wikipedia.org]
• 11. da.lib.kobe-u.ac.jp [da.lib.kobe-u.ac.jp]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Process for preparing thiophene derivatives - Patent 0299586 [data.epo.org]

Technical Notes & Optimization

Technical Support Center: Stability and Handling of 3-Bromo-2-(chloromethyl)thiophene

Welcome to the technical support center for 3-Bromo-2-(chloromethyl)thiophene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this highly reactive and versatile building block. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the stability, proper storage, and effective use of this compound in your experiments. Our goal is to provide not just instructions, but the scientific reasoning behind them, empowering you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for 3-Bromo-2-(chloromethyl)thiophene?

A1: To maintain the integrity of 3-Bromo-2-(chloromethyl)thiophene, it is crucial to store it under controlled conditions. The molecule's reactivity, primarily due to the chloromethyl group, dictates these requirements.

• Temperature: For long-term storage, refrigeration at 2-8°C is recommended. Some suppliers suggest storage at temperatures between 0°C and 20°C.[1][2] Colder temperatures slow down potential degradation reactions.

• Atmosphere: This compound should be stored under an inert atmosphere, such as argon or nitrogen.[3] This minimizes contact with atmospheric moisture and oxygen, which can participate in degradation pathways.

• Container: Use a tightly sealed, amber glass vial or bottle. The amber glass protects the compound from light, which can catalyze the formation of reactive radical species.

• Moisture: 3-Bromo-2-(chloromethyl)thiophene is sensitive to moisture.[3] Ensure the container is well-sealed and consider storing it in a desiccator.

Causality: The chloromethyl group is a reactive electrophilic site, susceptible to nucleophilic attack. Water from atmospheric moisture can act as a nucleophile, leading to hydrolysis of the chloromethyl group to a hydroxymethyl group, with the concurrent formation of hydrochloric acid (HCl). This HCl can then catalyze further degradation of the thiophene ring.

Q2: I've noticed a discoloration in my older batch of 3-Bromo-2-(chloromethyl)thiophene. Is it still usable?

A2: Discoloration, often a shift towards a yellow or brown hue, is a common indicator of degradation in halomethylated aromatic compounds. While slight discoloration may not always signify a complete loss of reactivity, it warrants a purity check before use.

Recommended Action: Before using a discolored batch, it is essential to assess its purity. A simple analytical check, such as Nuclear Magnetic Resonance (NMR) spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS), can quantify the remaining active compound and identify potential impurities. For a detailed protocol on purity assessment, please refer to the "Experimental Protocols" section below.

Causality: Discoloration is often due to the formation of polymeric or oxidized byproducts. The high reactivity of the chloromethyl group can lead to self-alkylation or polymerization, especially if exposed to heat, light, or impurities that can initiate such reactions.

Q3: What are the known chemical incompatibilities for 3-Bromo-2-(chloromethyl)thiophene?

A3: Due to its reactive nature, 3-Bromo-2-(chloromethyl)thiophene should not be stored with the following classes of chemicals:

• Strong Oxidizing Agents: Contact can lead to vigorous and potentially hazardous reactions.[3][4]

• Strong Bases: Bases can promote elimination reactions or act as nucleophiles, leading to unwanted side reactions.

• Strong Reducing Agents: These can react with the alkyl halide functionality.[3]

• Nucleophiles: Amines, alcohols, and thiols will readily react with the chloromethyl group in a nucleophilic substitution reaction.[5] While this is often the desired reaction in a synthesis, unintended contact during storage or handling should be avoided.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Reaction Failure or Low Yield	Degraded starting material.	Assess the purity of the 3-Bromo-2-(chloromethyl)thiophene using the protocol below. If significant degradation is observed, use a fresh batch.
Presence of moisture in the reaction.	Ensure all glassware is oven-dried, solvents are anhydrous, and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).[3]
Inappropriate reaction temperature.	The chloromethyl group can be thermally labile. Investigate if the reaction temperature is causing decomposition of the starting material.
Solidification or Precipitation in Vial	The compound has a relatively low melting point and may solidify upon refrigeration.	Gently warm the vial to room temperature. If the compound is stable at this temperature, it should return to its liquid or low-melting solid state. Ensure the container is sealed to prevent moisture ingress during warming.
Pressure Buildup in Container	Decomposition leading to the formation of gaseous byproducts (e.g., HCl).[6]	Handle with extreme caution in a well-ventilated fume hood.[3] Cool the container before slowly and carefully opening it. Consider quenching the material if significant decomposition is suspected.

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

This protocol provides a method to quickly assess the purity of 3-Bromo-2-(chloromethyl)thiophene.

• Sample Preparation:

  • In a clean, dry NMR tube, dissolve approximately 5-10 mg of the 3-Bromo-2-(chloromethyl)thiophene sample in ~0.6 mL of deuterated chloroform (CDCl₃).

  • Add a known amount of an internal standard with a singlet peak in a clear region of the spectrum (e.g., 1,3,5-trimethoxybenzene) for quantitative analysis if required.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum on a 400 MHz or higher spectrometer.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the protons of interest to allow for accurate integration.

• Data Analysis:

  • Integrate the characteristic peak for the chloromethyl protons (-CH₂Cl), which is expected to be a singlet.

  • Integrate the peaks corresponding to the thiophene ring protons.

  • Look for the appearance of new peaks that would indicate degradation. For example, hydrolysis to the corresponding alcohol would result in a new singlet for the -CH₂OH protons and a broad singlet for the -OH proton.

  • Calculate the purity by comparing the integration of the desired compound's peaks to the total integration of all peaks (excluding the solvent and internal standard).

Visualizing Stability and Degradation

The following diagram illustrates the primary degradation pathway of 3-Bromo-2-(chloromethyl)thiophene upon exposure to moisture.

Caption: Decision workflow for handling aged samples.

References

• BenchChem Technical Support Team. (2025, December). Navigating the Bioactive Landscape of 2-(Chloromethyl)
• BenchChem Technical Support Team. (2025). An In-depth Technical Guide to 2-Chloro-3-(chloromethyl)thiophene: Chemical Properties and Structure. BenchChem.
• (2025, February 28). 2-Chloro-3-(chloromethyl)
• Thermo Fisher Scientific. (2010, October 29).
• TCI Chemicals. (2025, January 29).
• Fisher Scientific. (2009, September 26).
• BenchChem. (2025). Stability and storage conditions for 2-[3-(bromomethyl)phenyl]thiophene.

• Organic Syntheses. 2-chloromethylthiophene. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 3-Bromo-2-(chloromethyl)thiophene

Case ID: PUR-3B2CT-001 Status: Open Priority: High (Stability Risk / Lachrymator) Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the Technical Support Center. You are accessing this guide because you are attempting to purify 3-Bromo-2-(chloromethyl)thiophene , a highly reactive and acid-sensitive electrophile.

CRITICAL SAFETY WARNING: This compound is a potent lachrymator (tear gas agent) and a severe skin irritant. All operations must be performed in a well-ventilated fume hood.[1] Double-gloving (nitrile) and eye protection are non-negotiable.

The Stability Paradox: The chloromethyl group on the thiophene ring is benzylic-like but significantly more reactive. Standard silica gel (

) acts as a Lewis acid catalyst, triggering the rapid decomposition of this molecule into a dark polymer and HCl gas. If you run a standard column, you will likely lose 100% of your product.

Module 1: Pre-Purification Diagnostics

Before preparing your column, confirm the state of your crude material.

Diagnostic FAQ

Q: My crude reaction mixture turned green/black upon standing. Is it salvageable? A: This indicates acid-catalyzed polymerization, likely releasing HCl.[2]

• Immediate Action: Dissolve in

  and wash with cold saturated to neutralize acid.

• Prognosis: If it is a viscous tar, yield loss is significant. If it is a dark oil, proceed immediately to purification.

Q: TLC shows a new spot at the baseline. What is it? A: This is likely (3-bromo-2-thienyl)methanol .

• Cause: Hydrolysis of the C-Cl bond due to moisture in your solvents or air exposure.

• Prevention:[3][4][5][6] Use anhydrous solvents and keep the crude under

  .

Q: Can I just distill it? A: Yes, and you should if possible. Vacuum distillation is the gold standard for thenyl halides to avoid silica interaction. However, if your scale is small (<500 mg) or you need to separate close-running impurities (like starting material), use the Neutralized Silica Protocol below.

Module 2: The Neutralized Silica Protocol

Objective: Pass the acid-sensitive halide through silica without decomposition. Mechanism: We will coat the acidic silanol sites (

) with a tertiary amine base.

Reagents Required

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Neutralizer: Triethylamine (TEA).

• Eluents: Hexanes (Anhydrous preferred), Ethyl Acetate (EtOAc).[7]

Step-by-Step Workflow

• Eluent Preparation:

  • Prepare a Mobile Phase A containing 1% Triethylamine (TEA) in Hexanes.

  • Why? The TEA acts as a sacrificial base, neutralizing acidic sites on the silica before the product touches them.

• Column Packing (Slurry Method):

  • Slurry the silica using Mobile Phase A (Hexanes + 1% TEA).

  • Pour into the column and flush with at least 2 column volumes (CV) of this mixture.

  • Verification: Check the pH of the eluting solvent.[8] It should be basic (pH > 8 on wet pH paper).

• Loading:

  • Dissolve crude material in a minimum amount of Hexanes/TEA (99:1).

  • Avoid: Do not dissolve in DCM if possible; it can be slightly acidic or wet. Do not use pure EtOAc for loading.

• Elution:

  • Start elution with 100% Hexanes (+1% TEA) .

  • Gradually increase polarity to 5-10% EtOAc in Hexanes (+1% TEA) .

  • Note: The product usually elutes quickly in non-polar conditions due to the halogen atoms.

Visual Workflow: Neutralization Logic

Caption: Logic flow demonstrating the necessity of silica neutralization to prevent acid-catalyzed decomposition.

Module 3: Troubleshooting & FAQs

Ticket #1: "The product streaks or tails significantly."

• Diagnosis: While TEA prevents decomposition, amines can sometimes interact with the product or cause band broadening.

• Solution:

  • Ensure the TEA concentration does not exceed 2%.

  • Switch to DCM/Hexanes (1:4) as the eluent (still with 1% TEA) if solubility is the issue. DCM solubilizes the polarizable bromine atom better than hexanes.

Ticket #2: "I isolated the product, but it degraded in the fridge overnight."

• Diagnosis: Autocatalytic decomposition. A single molecule decomposing releases HCl, which triggers the next molecule to decompose.

• Solution:

  • Stabilization: Add 0.5 - 1.0% Dicyclohexylamine or TEA to the purified oil before storage.

  • Storage: Store at -20°C under Argon. Do not store neat for long periods; convert to the next intermediate immediately if possible.

Ticket #3: "Separation from 3-bromo-2-methylthiophene is poor."

• Diagnosis: The starting material (methyl) and product (chloromethyl) have very similar Rf values because the polarity change is small.

• Data Comparison:

Compound	Approx.[1][2][3][4][6][9][10][11][12][13] Rf (5% EtOAc/Hex)	Polarity Driver
3-Bromo-2-methylthiophene	0.85	Low (Hydrophobic)
3-Bromo-2-(chloromethyl)thiophene	0.80	Low-Moderate (C-Cl dipole)
(3-Bromo-2-thienyl)methanol	0.15	High (H-bonding)

• Solution: Use a shallower gradient. Start with 100% Hexanes and run for 3-4 column volumes. The methyl impurity usually elutes first.

Module 4: Synthesis & Purification Context

To understand the impurities, we must look at the synthesis pathway. This compound is typically accessed via radical halogenation.

Caption: Standard synthetic route via radical bromination (or chlorination analog), highlighting potential over-halogenated impurities.

Note on Halogen Exchange: If you used NBS (N-bromosuccinimide) to make the bromomethyl analog, the chemistry is identical. If you specifically need the chloromethyl and used NCS or SOCl2 on the alcohol, the purification logic remains the same: Neutralize the Silica.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical. (General reference for purification of alkyl halides and acid-sensitive compounds).

• Organic Syntheses. 3-Bromothiophene and derivatives. (Provides foundational stability data for halogenated thiophenes).

• BenchChem Technical Support. Stabilization of 2-(Chloromethyl)thiophene. (Specific data on using amines to stabilize thenyl halides).

• Biotage. Purification of Acid Sensitive Compounds. (General chromatography guide for neutralizing silica).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. Chromatography [chem.rochester.edu]
• 6. fishersci.com [fishersci.com]
• 7. rsc.org [rsc.org]
• 8. biotage.com [biotage.com]
• 9. sigmaaldrich.cn [sigmaaldrich.cn]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 13. teledyneisco.com [teledyneisco.com]

Technical Support Center: Safe Handling of Lachrymatory Thiophene Derivatives

Current Status: Operational Ticket ID: #THIO-SAFE-001 Subject: Comprehensive Safety & Handling Protocol for Halomethyl Thiophenes Assigned Specialist: Senior Application Scientist

Executive Summary: The Hazard Profile

You are accessing this guide because you are working with halomethyl thiophenes (e.g., 2-(chloromethyl)thiophene). These are not standard organic intermediates; they are potent lachrymators (tear-inducing agents) and powerful alkylating agents.

The Mechanism of Danger: Unlike simple irritants, these compounds function as electrophiles that covalently modify cysteine residues on the TRPA1 ion channel in sensory nerve endings.[1] This triggers a massive influx of calcium, interpreted by the brain as intense burning and pain.

• Casualty: Immediate ocular stinging, respiratory distress, and potential chemical burns.

• Latency: Symptoms can escalate minutes after exposure, meaning "smelling it" is a failed safety test.

Hierarchy of Controls & PPE (The "Before" Phase)

Do not rely on standard laboratory attire. These molecules can permeate standard nitrile gloves in minutes.

Critical PPE Standards

Component	Requirement	Technical Rationale
Hand Protection	Laminate Film (Silver Shield/4H)	Standard nitrile/latex offers <5 mins protection against chlorinated alkyl halides. Laminate film offers >4 hours breakthrough time.
Dexterity Layer	Disposable Nitrile (Outer)	Laminate gloves are slippery. Wear nitrile over them for grip and to protect the laminate from tears.
Eye Protection	Goggles + Face Shield	Vapors bypass safety glasses. A face shield protects the neck/skin from splashes during quenching.
Respiratory	Vented Fume Hood (Mandatory)	Never handle on an open bench. If the hood alarm sounds, close the sash and evacuate.

Visualizing the Safety Layering

Figure 1: The multi-layered defense strategy required for handling high-permeation lachrymators.

Active Handling & Synthesis Protocols (The "During" Phase)

Protocol A: Weighing & Transfer

The most common exposure route is weighing solid/liquid neat material on an open balance.

The "Solution" Solution: Avoid weighing neat material whenever possible.

• Purchase in Solution: If available, buy the reagent predissolved in DCM or Toluene.

• The "Tared Vial" Method:

  • Tare a screw-cap vial with a septum in the hood.

  • Add approximate amount of reagent.[2][3][4][5] Cap immediately.

  • Weigh the closed vial outside the hood.

  • Calculate exact moles based on the difference.

  • NEVER open the vial outside the hood to adjust the mass. Adjust your stoichiometry, not the reagent mass.

Protocol B: The "Thiosulfate Trap" (Vacuum Distillation)

If you must distill these compounds (they degrade/polymerize upon storage), you must protect the vacuum pump and the lab environment.

• Setup: Place a cold trap (liquid N2) between the distillation rig and the pump.

• The Scrubber: Vent the vacuum pump exhaust into a bubbler containing 10% Sodium Thiosulfate solution.

• Why? Any escaping vapors will be nucleophilically attacked by the thiosulfate, converting them to non-volatile salts before they enter the room air.

Decontamination & Waste (The "After" Phase)

The Golden Rule: Do not use Bleach. While bleach oxidizes, it can generate heat and chlorinated byproducts. The industry standard for alkyl halides is Sodium Thiosulfate (Na₂S₂O₃) .

Mechanism of Decontamination

Thiosulfate acts as a soft nucleophile, displacing the halide (Cl/Br) to form a Bunte Salt (S-alkyl thiosulfate).[6] This salt is water-soluble, non-volatile, and non-lachrymatory.

Figure 2: The chemical pathway for neutralizing alkyl halides using sodium thiosulfate.

Spill Cleanup Protocol

Scenario: You dropped a 5mL vial of 2-(chloromethyl)thiophene in the hood.

• Evacuate & Alert: Clear the immediate area. Ensure hood sash is low.

• Prepare "Decon Soup": Mix 10% Sodium Thiosulfate + 1% Sodium Carbonate (to keep pH neutral/basic) in water.

• Apply: Pour the solution gently over the spill (from the outside in) to cover it.

• Wait: Allow 15–20 minutes for the biphasic reaction to occur.

• Clean: Absorb with vermiculite or chem-pads. The residue is now largely deactivated Bunte salts.

• Disposal: Bag twice and label as "Hazardous Waste - Deactivated Thiophene Derivatives."

Troubleshooting & FAQs

Q: My gloves are turning yellow/stiff. Is this normal? A: STOP IMMEDIATELY. This indicates chemical degradation. Thiophene derivatives can polymerize or degrade nitrile. If you see this, the barrier is compromised. Switch to Silver Shield/Laminate gloves immediately.

Q: The liquid in my storage bottle has turned from clear to dark red/black. A: The compound has polymerized or decomposed, likely releasing HCl gas.[7]

• Danger: The bottle may be pressurized.

• Action: Do not open. Check for pressure signs.[8][9] If safe, dispose of the entire bottle as hazardous waste. Do not attempt to distill "black tar" material; it is autocatalytic and can rupture glassware.

Q: I smell a faint "garlic" or "burning" odor outside the hood. A: You have a containment breach.

• Check your shoes (did you step in a droplet?).

• Check your sash height.

• Check the vacuum pump exhaust (is it vented to the hood?).

• Remedy: Wipe down all surfaces with 10% Thiosulfate solution.

Q: Can I use a Rotavap to remove solvent? A: Yes, but the Rotavap must be in a hood or vented to a scrubber. The condenser exhaust will emit lachrymatory vapors if not trapped. Clean the bump trap with thiosulfate immediately after use.

References

• Fisher Scientific. (2011). Safety Data Sheet: 2-(Chloromethyl)thiophene. Retrieved from

• National Institutes of Health (NIH). (2013). TRPA1: A Sensory Channel of Many Talents. Retrieved from

• Royal Society of Chemistry. (2012). Sodium S-alkyl thiosulfates (Bunte salts) preparation. New Journal of Chemistry. Retrieved from

• Forsberg, K., & Mansdorf, S. Z. (2007). Quick Selection Guide to Chemical Protective Clothing.

Sources

• 1. TRPA1 - Wikipedia [en.wikipedia.org]
• 2. seniorchem.com [seniorchem.com]
• 3. hiranuma.com [hiranuma.com]
• 4. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ehs.sfsu.edu [ehs.sfsu.edu]
• 9. Chemical resistant gloves - Albert Kerbl GmbH [kerbl.com]

Technical Support Center: Minimizing Dimerization of Chloromethylthiophenes

Introduction: The "Autocatalytic Trap"

If you are working with 2-(chloromethyl)thiophene , you are handling one of the most notoriously unstable building blocks in heterocyclic chemistry. The core issue is not just that it dimerizes; it is that the reaction is autocatalytic .

As 2-(chloromethyl)thiophene degrades, it releases hydrogen chloride (HCl).[1][2] This HCl acts as a Lewis acid catalyst, accelerating the ionization of the remaining chloromethyl groups, which then electrophilically attack neighboring thiophene rings. This creates a runaway feedback loop: Decomposition

HCl Faster Decomposition.

The result is the formation of 2,2'-bis(thienyl)methane (the dimer) and eventually insoluble black poly-thienyl oligomers. This guide provides the protocols to break this cycle.

Module 1: Critical Storage & Stabilization (The "Before" Phase)

Q: My bottle of 2-(chloromethyl)thiophene turned into a black solid/tar overnight. What happened? A: You likely stored it without an acid scavenger or in a sealed container at room temperature. The "black tar" is poly(2-thienylmethylene), formed via the acid-catalyzed mechanism described above.

The Protocol: The "Stabilize & Vent" System Never store neat 2-(chloromethyl)thiophene without following these three rules.

• Chemical Stabilization (Mandatory):

  • Immediately upon isolation or purchase, add 1–2% (w/w) Dicyclohexylamine .[1][3]

  • Why? Dicyclohexylamine is a non-nucleophilic base that neutralizes the initial traces of HCl evolved, preventing the autocatalytic loop from starting [1].[2]

• Thermal Suppression:

  • Store at -20°C (ideal) or 2–8°C (acceptable for short term).

  • Why? Low temperature kinetically inhibits the Friedel-Crafts alkylation step required for dimerization.

• Pressure Management:

  • Do NOT store in a tightly screw-capped vial. Use a container with a pressure-relief mechanism or a loose stopper secured with Parafilm.

  • Why? If decomposition starts, HCl gas builds up.[1][2] Sealed vials can explode due to overpressure [2].[2]

Module 2: Reaction Optimization (The "During" Phase)

Q: I am trying to react 2-(chloromethyl)thiophene with an amine, but I see a large peak at MW 180 (Dimer) in LCMS. How do I stop this? A: You are witnessing Self-Alkylation Competition . The chloromethylthiophene molecule is acting as both the electrophile (at the -CH2Cl) and the nucleophile (at the thiophene ring).

The Solution: High-Dilution & Inverse Addition To favor the reaction with your desired nucleophile over the self-reaction, you must manipulate the kinetics using concentration and basicity.

Experimental Protocol: Minimizing Dimerization during Substitution

Variable	Recommendation	Scientific Rationale
Order of Addition	Inverse Addition	Add the chloromethylthiophene dropwise to the nucleophile. This keeps the concentration of the electrophile low relative to the nucleophile, statistically favoring the desired cross-coupling.
Concentration	High Dilution (0.05 – 0.1 M)	Self-alkylation is bimolecular (second-order with respect to the thiophene). Dilution slows the side reaction exponentially more than the pseudo-first-order substitution.
Base Scavenger	Inorganic Carbonates (K₂CO₃, Cs₂CO₃)	Use a heterogeneous base to soak up HCl immediately. Avoid strong soluble bases that might cause elimination to vinylthiophene.
Solvent	Non-Polar (if possible)	Polar solvents stabilize the carbocation intermediate, making it more reactive/prone to scrambling.[4] If your nucleophile allows, use Toluene or DCM rather than DMF.

Visualization: The Self-Alkylation Pathway

The following diagram illustrates the competitive pathways. You must block the "Path B" loop.

Caption: Path B (Red) represents the dimerization side reaction. Note the dotted yellow line indicating the autocatalytic role of HCl.

Module 3: Purification & Workup (The "After" Phase)

Q: Can I distill 2-(chloromethyl)thiophene to remove the dimer? A: Yes, but it is hazardous. The dimer (bp ~125°C at reduced pressure) boils significantly higher than the monomer, but the heat required can trigger rapid decomposition/explosion of the monomer.

Safety-Critical Distillation Rules:

• Vacuum is King: You must achieve < 20 mmHg (preferably < 5 mmHg).

• Temperature Cap: Never allow the pot temperature to exceed 100°C . If the liquid doesn't boil by then, your vacuum is insufficient.[1] Stop immediately.

• Stabilize the Pot: Add dicyclohexylamine to the distillation pot before heating to prevent polymerization during the process [2].

• Stabilize the Receiver: Have stabilizer pre-loaded in your receiving flask so the distilled product is immediately protected.

Module 4: Troubleshooting FAQs

Q: I need to store the compound for 6 months. Is the liquid stable? A: No. For long-term storage, convert the chloromethylthiophene into the Hexamethylenetetrammonium salt (Sommelet reaction intermediate). This solid salt is stable indefinitely at room temperature and can be hydrolyzed back to the aldehyde or used directly in some substitutions [1].

Q: I see a peak at [M+14] in my mass spec. What is it? A: This is likely a methylation artifact or, more commonly, if you used methanol as a solvent, you formed the methyl ether (solvolysis). Chloromethylthiophenes react rapidly with alcohols. Never use methanol or ethanol as solvents for this reagent.

Q: How do I clean the "black tar" from my glassware? A: The polymer is often insoluble in acetone. Use Dichloromethane (DCM) or Chloroform to dissolve the resin. If that fails, an oxidative wash (Piranha solution or alcoholic KOH) may be necessary, but exercise extreme caution.

References

• Wiberg, K. B.; McShane, H. F. (1949). "2-Chloromethylthiophene".[1][2][3][5][6][7] Organic Syntheses, 29, 31. Link

• BenchChem Technical Support.[1][2][5][7] (2025).[1][5][7][8][9] "Stabilization of 2-(Chloromethyl)thiophene with Dicyclohexylamine". BenchChem Technical Guides. Link (Cited via search context)

• CymitQuimica Safety Data Sheet. (2023).[6] "2-(Chloromethyl)thiophene, 33% w/w solution in toluene". Link (Cited via search context)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Solvent Selection for 3-Bromo-2-(chloromethyl)thiophene Reactions

Welcome to the technical support hub for reactions involving 3-Bromo-2-(chloromethyl)thiophene. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing solvent conditions for various synthetic transformations. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and maximize the success of your experiments.

Introduction: The Dual Reactivity of 3-Bromo-2-(chloromethyl)thiophene

3-Bromo-2-(chloromethyl)thiophene is a versatile heterocyclic building block characterized by two distinct reactive sites. The chloromethyl group at the 2-position behaves like a benzylic halide, making it highly susceptible to nucleophilic substitution. Concurrently, the bromo group at the 3-position is a classic handle for metal-catalyzed cross-coupling reactions and metal-halogen exchange. The key to successfully utilizing this reagent is to selectively address one site while minimizing unwanted reactions at the other, a challenge where solvent choice is paramount.

Caption: Dual reactive centers of 3-Bromo-2-(chloromethyl)thiophene.

Section 1: Nucleophilic Substitution at the Chloromethyl Group

The primary chloromethyl group is an excellent electrophile for SN2 reactions. The primary goal is to maximize the reactivity of the incoming nucleophile while preventing side reactions.

Frequently Asked Questions & Troubleshooting Guide

Question 1: What is the optimal solvent type for an SN2 reaction with a strong nucleophile (e.g., an azide, cyanide, or thiolate) on 3-Bromo-2-(chloromethyl)thiophene?

Answer: For classic SN2 reactions, polar aprotic solvents are strongly recommended.[1][2] These solvents possess a significant dipole moment that helps dissolve ionic reagents but lack acidic protons.

• Causality: Polar aprotic solvents excel because they effectively solvate the counter-ion (e.g., Na⁺, K⁺) of the nucleophile while leaving the anionic nucleophile itself relatively "naked" and unencumbered.[1] This enhances its nucleophilicity and accelerates the reaction rate. In contrast, polar protic solvents (like ethanol or water) form hydrogen bonds with the nucleophile, creating a solvent cage that sterically hinders its approach to the electrophilic carbon and reduces its reactivity.[2]

Solvent	Dielectric Constant (20°C)	Boiling Point (°C)	Key Characteristics
Dimethylformamide (DMF)	36.7	153	Excellent dissolving power for a wide range of nucleophiles.
Dimethyl Sulfoxide (DMSO)	46.7	189	Highly polar; can significantly accelerate slow reactions.
Acetonitrile (MeCN)	37.5	82	Good balance of polarity and volatility; easy to remove post-reaction.
Acetone	20.7	56	Less polar option, but effective for many common nucleophiles and easy to remove.

Question 2: My SN2 reaction is sluggish or fails to proceed to completion. What are the common causes related to the solvent?

Answer: If your reaction is not performing as expected, consider the following troubleshooting steps:

• Verify Solvent Type: Ensure you are using a polar aprotic solvent. Using a protic solvent like ethanol is a common error that will dramatically slow down an SN2 reaction with an anionic nucleophile.[1][3]

• Ensure Anhydrous Conditions: The presence of water or other protic impurities can be detrimental. Many nucleophiles are also strong bases and will be quenched by water.[4][5] Use freshly dried solvents, especially for moisture-sensitive nucleophiles.

• Check Solubility: Confirm that your nucleophilic salt is soluble in the chosen solvent. If the nucleophile is not in solution, the reaction will be extremely slow. If solubility is an issue in acetonitrile or acetone, switching to DMF or DMSO is often a good solution.

Question 3: I am observing significant amounts of an elimination byproduct. How can the solvent choice help?

Answer: The formation of elimination byproducts occurs when the nucleophile acts as a base, abstracting a proton. While the substrate itself is not highly prone to elimination, a very strong and sterically hindered base can promote it. Solvent polarity can influence the SN2/E2 ratio. Less polar aprotic solvents can sometimes favor SN2 over E2. However, the primary solution is often to switch to a less basic nucleophile or lower the reaction temperature.

Caption: Solvent selection workflow for nucleophilic substitution.

Section 2: Palladium-Catalyzed Cross-Coupling at the Bromo Position

The C-Br bond at the 3-position is ideal for forming new carbon-carbon bonds via reactions like Suzuki-Miyaura cross-coupling. Here, the solvent system must create a productive environment for a multi-component catalytic cycle.

Frequently Asked Questions & Troubleshooting Guide

Question 1: What is a reliable, general-purpose solvent system for a Suzuki coupling with this substrate?

Answer: Biphasic solvent systems containing an organic solvent and water are the standard for Suzuki reactions.[6][7] A mixture of 1,4-dioxane and water (typically in a 4:1 to 5:1 ratio) is an excellent starting point.[8] Other common systems include Toluene/Water and THF/Water.

• Causality: The success of the Suzuki reaction depends on bringing multiple components into a reactive phase.

  • Organic Solvent (Dioxane, Toluene): Its primary role is to dissolve the organic substrate (3-Bromo-2-(chloromethyl)thiophene) and the palladium catalyst/ligand complex.

  • Water: Water is crucial for dissolving the inorganic base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃), which is often poorly soluble in purely organic media. The presence of water is also believed to accelerate the crucial transmetalation step in the catalytic cycle.[8]

Question 2: My Suzuki reaction is giving low yields or failing completely. What are the most common solvent-related pitfalls?

Answer: Low yields in Suzuki couplings are common, but systematic troubleshooting can solve most issues.

• Oxygen Contamination: The active Pd(0) catalyst is readily oxidized to inactive Pd(II) by oxygen. It is critical to thoroughly degas your solvent mixture before adding the catalyst. This can be done by bubbling an inert gas (argon or nitrogen) through the solvent for 20-30 minutes or by using several freeze-pump-thaw cycles.

• Poor Base/Solvent Compatibility: The chosen base must be at least partially soluble for the reaction to work. Potassium phosphate (K₃PO₄) works particularly well with dioxane/water systems.[8] If your reaction is sluggish, ensure the base is appropriate for the solvent system.

• Unwanted Reaction at the Chloromethyl Site: A significant challenge with this specific substrate is the potential for the base or other nucleophiles present to react with the highly reactive chloromethyl group. Using a milder base like K₂CO₃ or K₃PO₄, as opposed to stronger bases like hydroxides, can minimize this side reaction. If the issue persists, consider a lower reaction temperature.

General Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific arylboronic acids.

• To a flame-dried reaction vessel, add 3-Bromo-2-(chloromethyl)thiophene (1.0 eq), the desired arylboronic acid (1.1-1.5 eq), and the base (e.g., K₃PO₄, 2.0-3.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon) three times.

• Add the degassed solvent mixture (e.g., 1,4-dioxane/water 4:1) via syringe.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) to the stirred mixture under the inert atmosphere.

• Heat the reaction mixture (e.g., to 90°C) and monitor its progress by TLC or GC/LC-MS.[8]

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Section 3: Metal-Halogen Exchange and Grignard Formation

To functionalize the 3-position via an organometallic intermediate, one can perform a metal-halogen exchange (typically with an alkyllithium reagent) or form a Grignard reagent. For these reactions, solvent choice is not just optimal; it is a matter of success or failure.

Frequently Asked Questions & Troubleshooting Guide

Question 1: What are the absolute solvent requirements for lithium-halogen exchange or Grignard reagent formation?

Answer: You must use a strictly anhydrous, aprotic, and non-electrophilic solvent . The standard and most effective solvents are ethers.

• For Grignard Reagent Formation: Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF) are the solvents of choice.[4][9][10]

  • Causality: The ether solvent is not merely a medium; it is a crucial coordinating ligand. The lone pairs on the ether oxygens coordinate to the magnesium atom, stabilizing the highly reactive Grignard reagent in solution and preventing it from precipitating.[9][11][12]

• For Lithium-Halogen Exchange: Anhydrous THF or diethyl ether are again the standards. The reaction is typically performed at very low temperatures (-78 °C) to prevent the highly basic organolithium intermediate from engaging in side reactions.[13][14]

Question 2: My Grignard reaction with 3-Bromo-2-(chloromethyl)thiophene refuses to initiate. What should I do?

Answer: This is one of the most common frustrations in organometallic chemistry. Failure to initiate is almost always due to two factors:

• Presence of Moisture: Grignard reagents are potent bases and are instantly destroyed by water.[4] All glassware must be rigorously flame-dried or oven-dried and cooled under an inert atmosphere. The solvent must be anhydrous grade and preferably freshly distilled from a drying agent.

• Inactive Magnesium Surface: Magnesium turnings are coated with a passivating layer of magnesium oxide (MgO) that prevents the reaction.[9][12] You must activate the surface.

  • Activation Methods: Add a small crystal of iodine (the purple color will disappear upon activation), a few drops of 1,2-dibromoethane, or mechanically crush the magnesium turnings in the flask with a glass rod (under an inert atmosphere).[4][12]

Question 3: Could the organometallic intermediate react with the chloromethyl group?

Answer: Yes, this is a major risk of intramolecular reaction. Both Grignard reagents and organolithiums are nucleophilic and could potentially react with the C-Cl bond. This is why these reactions are almost always performed at low temperatures (0 °C for Grignard, -78 °C for organolithiums) to favor the intermolecular reaction with an external electrophile over the intramolecular side reaction.

Caption: Troubleshooting workflow for Grignard reaction initiation.

References

• Title: GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM | ADICHEMISTRY Source: ADICHEMISTRY URL: [Link]

• Title: Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL: [Link]

• Title: NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-10, PPT-25 Factors Affecting the Rates of SN1 and SN2 Reactions Source: B.N. College, Dhubri URL: [Link]

• Title: The Suzuki Reaction Source: Andrew G Myers Research Group, Harvard University URL: [Link]

• Title: Grignard reagent formation Source: California Institute of Technology URL: [Link]

• Title: How To: Troubleshoot a Reaction Source: University of Rochester, Department of Chemistry URL: [Link]

• Title: Experiment 12: Grignard Synthesis of Triphenylmethanol Source: ResearchGate URL: [Link]

• Title: Grignard reagent - Wikipedia Source: Wikipedia URL: [Link]

• Title: SYNTHESIS OF 3-BROMOQUINOLINE-2(1H)-THIONES AND 2-(ALKYLSULFANYL) Source: Semantic Scholar URL: [Link]

• Title: 4.7: Solvent Effects in Nucleophilic Substitution Source: Chemistry LibreTexts URL: [Link]

• Title: Regioselective Synthesis of 5-Propyl-2-((trityloxy)methyl)thiophene-3-carbaldehyde Source: MDPI URL: [Link]

Sources

• 1. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. adichemistry.com [adichemistry.com]
• 10. fcn.unp.edu.ar [fcn.unp.edu.ar]
• 11. researchgate.net [researchgate.net]
• 12. Grignard reagent - Wikipedia [en.wikipedia.org]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Purification of 3-Bromo-2-Methylthiophene Derivatives

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the purification of reaction mixtures containing 3-bromo-2-methylthiophene. Specifically, this guide focuses on the effective removal of unreacted starting material and related impurities. The following sections provide troubleshooting advice, detailed experimental protocols, and the scientific rationale behind these purification strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions involving 3-bromo-2-methylthiophene?

A1: Besides unreacted 3-bromo-2-methylthiophene, common impurities can include debrominated starting material (2-methylthiophene), regioisomers (such as 2-bromo-3-methylthiophene), and byproducts from side reactions like homocoupling (Wurtz-type reaction) which forms bithienyl compounds.[1] The presence of moisture or other protic sources can also lead to the formation of 2-methylthiophene through protonolysis of organometallic intermediates.[1][2]

Q2: How do I choose the best initial purification method?

A2: The selection of a primary purification technique hinges on the physical and chemical properties of your target compound versus the impurities.[3] For solid products with differing solubility profiles from 3-bromo-2-methylthiophene, recrystallization is a strong first choice.[3] If your product is a liquid with a significantly different boiling point, distillation is often effective.[4] For most other scenarios where polarity differences exist, column chromatography is a highly versatile method.[3][5]

Q3: My thiophene derivative appears to be degrading on the silica gel column. What should I do?

A3: Thiophene derivatives can sometimes be sensitive to the acidic nature of standard silica gel, leading to degradation. To circumvent this, you can deactivate the silica gel by preparing a slurry with a solvent system containing 1-2% triethylamine.[5] Alternatively, using a less acidic stationary phase, such as neutral alumina, can be a viable solution for acid-sensitive compounds.[5]

Q4: I'm struggling to separate my product from unreacted 3-bromo-2-methylthiophene due to similar polarities. What can I do?

A4: Close-eluting compounds on TLC plates present a common purification challenge. To enhance separation during column chromatography, consider using a long, narrow column to increase the number of theoretical plates.[5] Employing a shallow solvent gradient, where the polarity of the eluent is increased very gradually, can also significantly improve resolution.[5]

Troubleshooting and Purification Guides

This section provides detailed protocols and troubleshooting for common purification techniques used to remove unreacted 3-bromo-2-methylthiophene and other impurities.

Workflow for Selecting a Purification Technique

The following diagram illustrates a decision-making workflow for choosing the most appropriate purification strategy.

Caption: A workflow for selecting a purification technique.

Column Chromatography

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase.[6] For separating thiophene derivatives, silica gel is the most common stationary phase.[5]

Detailed Protocol for Silica Gel Column Chromatography:

• TLC Analysis: First, determine an optimal solvent system using Thin Layer Chromatography (TLC). A good solvent system will give your desired product an Rf value of approximately 0.2-0.4 and show clear separation from the 3-bromo-2-methylthiophene impurity.[5] Common solvent systems for thiophene derivatives include mixtures of hexanes and ethyl acetate or dichloromethane and hexanes.

• Column Packing: Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexanes). Pour the slurry into a glass column and allow the silica to settle, ensuring a flat and even bed. Drain the excess solvent until it is level with the top of the silica.

• Loading the Sample: Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent. Carefully load the sample onto the top of the silica bed.

• Elution: Begin eluting with your chosen solvent system, collecting fractions in test tubes. If a gradient elution is necessary, gradually increase the polarity of the solvent system.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which contain your purified product.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to yield your purified compound.[7]

Troubleshooting Column Chromatography:

Problem	Possible Cause	Solution
Poor Separation	The solvent system is not optimal.	Re-optimize the solvent system using TLC. Aim for a larger difference in Rf values.[3]
The column was packed improperly, leading to channeling.	Ensure the silica gel is packed evenly without air bubbles.
Product Degradation	The compound is sensitive to the acidic silica gel.	Deactivate the silica gel with triethylamine or use neutral alumina.[5]
Streaking on TLC	The sample is overloaded or insoluble in the eluent.	Load a smaller amount of sample or dissolve it in a slightly more polar solvent before loading.

Recrystallization

Recrystallization is an excellent method for purifying solid compounds, provided a suitable solvent can be found in which the desired product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble.[3]

Detailed Protocol for Recrystallization:

• Solvent Selection: Experiment with small amounts of your crude product in different solvents to find one that fits the desired solubility profile.

• Dissolution: In an Erlenmeyer flask, dissolve the impure solid in the minimum amount of hot solvent.[3]

• Hot Filtration: If there are insoluble impurities, quickly filter the hot solution through a pre-heated funnel with fluted filter paper.[5]

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[3]

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or under vacuum.[3]

Liquid-Liquid Extraction

Liquid-liquid extraction is useful for separating compounds based on their different solubilities in two immiscible liquid phases, often an aqueous and an organic phase.[8] This can be particularly effective if your product has acidic or basic functionality that allows for its selective transfer between layers by adjusting the pH.[3][9]

Detailed Protocol for a Standard Liquid-Liquid Extraction:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether, ethyl acetate) in a separatory funnel.

• Washing: Add an equal volume of an aqueous solution (e.g., water, brine, or a dilute acid/base solution) to the separatory funnel.

• Extraction: Stopper the funnel and shake vigorously, periodically venting to release pressure.

• Separation: Allow the layers to separate fully.

• Draining: Drain the lower layer. Repeat the washing process as necessary.

• Drying and Concentration: Collect the organic layer containing your product, dry it over an anhydrous drying agent like sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure.[10][11]

Troubleshooting Liquid-Liquid Extraction:

Problem	Possible Cause	Solution
Emulsion Formation	The two phases are not separating well.	Add a small amount of brine (saturated NaCl solution) to help break the emulsion. Gentle swirling instead of vigorous shaking can also help.
Poor Partitioning	The impurity is not being effectively removed into the aqueous layer.	Increase the number of extractions with fresh aqueous solution.[4] Consider if a pH adjustment could improve the partitioning of the impurity.

Advanced Purification Strategies

For particularly challenging separations where the above methods are insufficient, more advanced techniques may be necessary:

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): This technique offers very high resolution and is excellent for separating closely related compounds.[12]

• Fractional Distillation: For liquid products with boiling points that are close to that of 3-bromo-2-methylthiophene, fractional distillation under reduced pressure can provide better separation than simple distillation.[4]

References

• Taylor & Francis Online. (2023, March 9). Modified Column Lamography Silicone Powder Separates Thiophene and its Derivatives. Retrieved from [Link]

• University of California, Irvine. (n.d.). Experiment 25 – The Grignard Reaction. Retrieved from [Link]

• University of Hawaii. (n.d.). 1. Grignard Reaction. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Grignard Reaction. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-BROMOTHIOPHENE. Retrieved from [Link]

• ResearchOnline@JCU. (2015, October 30). Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. Retrieved from [Link]

• University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]

• Google Patents. (n.d.). CN101045723A - Synthetic method of 2-bromine-3-methylthiophene.
• Google Patents. (n.d.). CN104529997A - Method for producing 3-bromothiophene by reducing 2,3,5-three bromine thiophene by using acid-metal system.

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• European Pharmaceutical Review. (2017, June 29). Separation and purification applications for mutagenic impurities. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. benchchem.com [benchchem.com]
• 8. journalspub.com [journalspub.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. chem.rochester.edu [chem.rochester.edu]
• 11. CN104529997A - Method for producing 3-bromothiophene by reducing 2,3,5-three bromine thiophene by using acid-metal system - Google Patents [patents.google.com]
• 12. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

Reference Data & Comparative Studies

Decoding the 1H NMR Spectrum of 3-Bromo-2-(chloromethyl)thiophene: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel thiophene-based compounds, a thorough understanding of their spectroscopic properties is paramount for unambiguous structural elucidation. This guide provides a detailed comparative analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 3-Bromo-2-(chloromethyl)thiophene. Due to the limited availability of direct experimental data for this specific compound in public databases, this guide will focus on a predicted spectrum, substantiated by a comparative analysis with structurally related and well-characterized thiophene derivatives.

The Structural Landscape and Its Spectroscopic Implications

The 1H NMR spectrum of a substituted thiophene is dictated by the electronic and steric influences of its substituents. In 3-Bromo-2-(chloromethyl)thiophene, the thiophene ring is adorned with a bromine atom at the 3-position and a chloromethyl group at the 2-position. The bromine atom, being an electronegative and electron-withdrawing group, is expected to deshield the adjacent protons. The chloromethyl group, while also containing an electronegative chlorine atom, is separated from the ring by a methylene bridge, which will modulate its electronic impact on the ring protons. The primary focus of the 1H NMR spectrum will be on the two remaining protons on the thiophene ring at positions 4 and 5.

Comparative Analysis with Model Compounds

To predict the 1H NMR spectrum of 3-Bromo-2-(chloromethyl)thiophene, it is instructive to examine the experimental spectra of simpler, related molecules. The following table summarizes the reported 1H NMR data for key comparative compounds.

Compound	H-2	H-3	H-4	H-5	Other Protons	Solvent
3-Bromothiophene	7.31 (dd)	-	7.08 (dd)	7.49 (dd)	-	CDCl3
2-(Chloromethyl)thiophene	-	7.00 (dd)	6.98 (t)	7.27 (dd)	4.75 (s, -CH2Cl)	CDCl3
2-Chlorothiophene	-	6.99 (dd)	6.92 (t)	7.21 (dd)	-	CDCl3
2-Bromo-3-methylthiophene	-	-	6.85 (d)	7.15 (d)	2.20 (s, -CH3)	CDCl3

Note: Chemical shifts (δ) are in ppm and coupling constants (J) are in Hz. Data is compiled from various sources and may be subject to slight variations based on experimental conditions.

From this data, we can draw several key insights:

• Protons adjacent to the sulfur atom (H-2 and H-5) are typically found at a lower field (higher ppm) compared to the protons at the 3 and 4-positions.

• Electron-withdrawing substituents like bromine and chlorine generally cause a downfield shift of the adjacent ring protons.

• The chloromethyl group in 2-(chloromethyl)thiophene results in a singlet for the methylene protons around 4.75 ppm.

Predicted 1H NMR Spectrum of 3-Bromo-2-(chloromethyl)thiophene

Based on the analysis of the comparative compounds and fundamental NMR principles, the predicted 1H NMR spectrum of 3-Bromo-2-(chloromethyl)thiophene in CDCl3 is as follows:

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Justification
H-4	~7.05	Doublet	~5.5	Influenced by the adjacent bromine at C-3 and coupled to H-5.
H-5	~7.35	Doublet	~5.5	Expected to be the most downfield ring proton due to its proximity to the sulfur atom and coupling to H-4.
-CH2Cl	~4.80	Singlet	-	The methylene protons are expected to be a singlet, slightly downfield compared to 2-(chloromethyl)thiophene due to the influence of the adjacent bromine.

The expected spectrum will therefore consist of two doublets in the aromatic region, representing the two thiophene ring protons, and a singlet in the aliphatic region for the chloromethyl protons.

Experimental Protocol for 1H NMR Spectroscopy

To acquire a high-quality 1H NMR spectrum of a thiophene derivative such as 3-Bromo-2-(chloromethyl)thiophene, the following experimental protocol is recommended:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the compound.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl3). CDCl3 is a common choice for its good solubilizing properties and the presence of a residual solvent peak at 7.26 ppm which can be used for spectral calibration.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a 400 MHz or higher field NMR spectrometer for better spectral resolution.

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition:

  • Acquire a standard one-dimensional 1H NMR spectrum.

  • Typical acquisition parameters include:

    • Spectral width: 12-16 ppm

    • Pulse angle: 30-45 degrees

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 16-64, depending on the sample concentration.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase correct the spectrum to obtain pure absorption lineshapes.

  • Apply baseline correction to ensure a flat baseline.

  • Integrate the signals to determine the relative number of protons.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

Visualizing Molecular Structure and Proton Coupling

The following diagrams, generated using Graphviz, illustrate the molecular structure of 3-Bromo-2-(chloromethyl)thiophene and the through-bond coupling between the ring protons.

Caption: Molecular structure of 3-Bromo-2-(chloromethyl)thiophene.

Caption: Predicted J-coupling between H-4 and H-5 protons.

Conclusion

References

• 2-(Chloromethyl)thiophene. PubChem. Available at: [Link]

• NMR Spectroscopy Data. Organic Chemistry Data & Info. Available at: [Link]

• Factors Influencing Chemical Shifts. University of Regensburg. Available at: [Link]

C13 NMR chemical shifts for 3-Bromo-2-(chloromethyl)thiophene

The following guide provides a comprehensive technical analysis of the

C NMR chemical shifts for 3-Bromo-2-(chloromethyl)thiophene .

This guide is structured to serve as a comparative reference for researchers synthesizing or characterizing this intermediate. Since exact spectral databases for this specific di-substituted thiophene are often paywalled or proprietary, the data below synthesizes authoritative substituent chemical shift (SCS) theory with empirical data from validated structural analogs (e.g., 3-bromo-2-methylthiophene and 2-chloromethylthiophene).

Executive Summary: The Spectral Fingerprint

In drug development, 3-Bromo-2-(chloromethyl)thiophene is a critical scaffold for introducing the thiophene moiety via nucleophilic substitution at the chloromethyl group.

The structural validation relies on two diagnostic signal zones:[1][2]

• The Aliphatic Shift (~38–42 ppm): The downfield shift of the methylene carbon confirms the presence of the chlorine atom, distinguishing it from the methyl precursor (~15 ppm).

• The Aromatic "Heavy Atom" Shielding (~108–112 ppm): The C3 carbon attached to Bromine appears significantly upfield compared to typical aromatic carbons due to the heavy atom effect, distinguishing it from non-brominated impurities.

Detailed Chemical Shift Assignments

The following values represent high-confidence reference ranges derived from substituent effects on the thiophene nucleus.

Solvent:

(Reference: 77.16 ppm) Frequency: 100/125 MHz

Carbon Position	Assignment	Shift Range (ppm)	Signal Type (DEPT-135)	Structural Logic & Diagnostic Value
-CH₂Cl	Methylene	38.0 – 42.0	Inverted (Negative)	Primary Diagnostic. Significantly deshielded by Cl compared to -CH₃ precursors (~15 ppm).
C-3	C-Br (Quaternary)	108.0 – 112.5	Absent	Heavy Atom Effect. Bromine shields the ipso-carbon, moving it upfield. Distinguishes from chloro-analogs (which would be ~125 ppm).
C-5	C-H (Alpha)	124.0 – 127.0	Upright (Positive)	Typical alpha-thiophene resonance; least affected by the 2,3-substitution pattern.
C-4	C-H (Beta)	129.0 – 132.0	Upright (Positive)	Deshielded relative to C5 due to ortho-positioning to the Bromine atom.
C-2	C-Alkyl (Quaternary)	135.0 – 139.0	Absent	Deshielded by the attached methylene group. The most downfield quaternary signal.

Technical Note: In polar aprotic solvents like DMSO-

, expect slight variations (+/- 1-2 ppm), particularly in the C2 and C-CH₂Cl signals due to solvent-solute dipole interactions.

Comparative Analysis: Alternatives & Impurities

This section compares the target molecule against its most common synthesis precursor and potential side-products. Use this table to track reaction progress.

Feature	Target Product (3-Br-2-CH₂Cl-thiophene)	Precursor (3-Br-2-Methylthiophene)	Analog (2-Chloromethylthiophene)
Aliphatic Carbon	~40 ppm (-CH₂Cl)	~15 ppm (-CH₃)	~40 ppm (-CH₂Cl)
C-3 (Beta)	~110 ppm (Shielded by Br)	~110 ppm (Shielded by Br)	~127 ppm (Unsubstituted)
C-2 (Alpha)	~137 ppm	~135 ppm	~140 ppm
Reaction Status	Product	Starting Material	Impurity (Missing Br)

Diagnostic Decision Tree

Use the following logic flow to interpret your raw NMR data.

Caption: Logic flow for distinguishing the target compound from common precursors and side-products.

Experimental Protocol: Acquisition & Validation

To ensure data integrity (Trustworthiness), follow this standardized acquisition protocol.

A. Sample Preparation

• Mass: Weigh 15–25 mg of the semi-solid/oil product.

• Solvent: Dissolve in 0.6 mL CDCl₃ (99.8% D) containing 0.03% v/v TMS (Tetramethylsilane) as an internal reference.

  • Why CDCl₃? It minimizes solvent-solute interactions compared to DMSO, providing sharper peaks for halogenated alkyl chains.

• Filtration: If the sample is cloudy (common with thiophene halides due to inorganic salt byproducts), filter through a small plug of glass wool into the NMR tube.

B. Instrument Parameters (Typical 400 MHz System)

• Pulse Sequence: zgpg30 (Power-gated proton decoupling).

• Relaxation Delay (D1): Set to 2.0 – 3.0 seconds .

  • Reasoning: Quaternary carbons (C2 and C3) have long relaxation times (

    ). A short delay will suppress these diagnostic peaks, making integration or even detection difficult.

• Scans (NS): Minimum 512 scans (due to lower sensitivity of

  C).

• Spectral Width: -10 to 200 ppm.[3]

C. Workflow Diagram

Caption: Standardized workflow for acquiring high-fidelity 13C NMR data for halogenated thiophenes.

Troubleshooting & Stability

• Instability Warning: 2-(Chloromethyl)thiophenes are prone to polymerization or hydrolysis upon prolonged exposure to moisture or silica gel.

• Hydrolysis Artifact: If you observe a signal at ~60 ppm instead of 40 ppm, your chloride has hydrolyzed to the alcohol (3-bromo-2-thiophenemethanol ).

• Solvent Effect: If using acetone-

  or DMSO- , the solvent peaks may overlap with the aliphatic region. CDCl₃ is strongly recommended for the clear window at 40 ppm.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Authoritative source for general thiophene substituent effects).

• National Institute of Standards and Technology (NIST). Thiophene, 2-(chloromethyl)- Mass and NMR Data. NIST Chemistry WebBook, SRD 69.[4] [Link]

• PubChem. 3-Bromo-2-methylthiophene Compound Summary. National Library of Medicine. [Link]

• Reich, H. J. Structure Determination Using NMR: Chemical Shifts of Thiophenes. University of Wisconsin-Madison. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 13C nmr spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of tert-butyl bromide C13 13-C nmr carbon-13 doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thiophene, 2-(chloromethyl)- [webbook.nist.gov]

mass spectrometry fragmentation of 3-Bromo-2-(chloromethyl)thiophene

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 3-Bromo-2-(chloromethyl)thiophene

Understanding the Analyte: 3-Bromo-2-(chloromethyl)thiophene

3-Bromo-2-(chloromethyl)thiophene is a thiophene ring substituted with a bromine atom at the 3-position and a chloromethyl group at the 2-position. Its molecular formula is C₅H₄BrClS. The presence of two different halogen atoms, bromine and chlorine, with their distinct isotopic distributions, is expected to produce a unique and identifiable mass spectrometric signature.

Molecular Weight and Isotopic Profile: The monoisotopic mass of 3-Bromo-2-(chloromethyl)thiophene, calculated using the most abundant isotopes (¹²C, ¹H, ⁷⁹Br, ³⁵Cl, ³²S), is approximately 209.891 Da. Due to the natural abundance of isotopes of bromine (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%) and chlorine (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%), the molecular ion region of the mass spectrum will exhibit a characteristic cluster of peaks. The most significant peaks will be the M⁺ peak, the M+2 peak (due to the presence of one ⁸¹Br or one ³⁷Cl), the M+4 peak (due to one ⁸¹Br and one ³⁷Cl), and the M+6 peak (in much lower abundance, due to two ³⁷Cl atoms, which is not possible here, but the principle applies to di-chloro compounds). The relative intensities of the M, M+2, and M+4 peaks will be a key identifier for a molecule containing one bromine and one chlorine atom.

Predicted Fragmentation Pathway under Electron Ionization (EI)

Electron Ionization (EI) is a hard ionization technique that imparts significant energy to the analyte molecule, leading to extensive fragmentation. The proposed fragmentation pathway for 3-Bromo-2-(chloromethyl)thiophene is based on the general fragmentation rules for substituted thiophenes, benzyl halides, and halogenated aromatic compounds.[1][2][3]

The fragmentation process begins with the formation of the molecular ion (M⁺˙) by the ejection of an electron.

Step 1: Formation of the Molecular Ion

The initial event is the ionization of the molecule to form the molecular ion radical cation, [C₅H₄BrClS]⁺˙. The mass-to-charge ratio (m/z) of this ion will correspond to the molecular weight of the compound, with the characteristic isotopic cluster.

Step 2: Primary Fragmentation Pathways

The energetically unstable molecular ion will undergo fragmentation through several competing pathways, driven by the formation of more stable ions and neutral radicals.

• Alpha-Cleavage (α-cleavage): Loss of a Chlorine Radical: A highly probable fragmentation pathway involves the homolytic cleavage of the C-Cl bond in the chloromethyl group. This is analogous to the fragmentation of benzyl halides, which readily lose the halogen to form a stable benzylic cation.[2][4] This pathway leads to the formation of the (3-bromo-2-thienyl)methyl cation and a chlorine radical.

  [C₅H₄BrClS]⁺˙ → [C₅H₄BrS-CH₂]⁺ + Cl˙

  The resulting cation is stabilized by resonance.

• Loss of a Bromine Radical: Cleavage of the C-Br bond on the thiophene ring is another likely fragmentation event.

  [C₅H₄BrClS]⁺˙ → [C₅H₃ClS-CH₂]⁺ + Br˙

• Loss of the Chloromethyl Radical: Cleavage of the bond between the thiophene ring and the chloromethyl group can also occur.

  [C₅H₄BrClS]⁺˙ → [C₄H₂BrS]⁺ + ˙CH₂Cl

Step 3: Secondary Fragmentation

The primary fragment ions can undergo further fragmentation to produce smaller, stable ions. For example, the ion formed by the loss of chlorine, [(3-bromo-2-thienyl)methyl]⁺, could potentially lose a molecule of HBr or undergo ring rearrangement.

The following diagram illustrates the predicted major fragmentation pathways:

Caption: Predicted major fragmentation pathways of 3-Bromo-2-(chloromethyl)thiophene.

Comparison of Mass Spectrometry Approaches

Technique	Principle	Advantages for 3-Bromo-2-(chloromethyl)thiophene Analysis	Disadvantages
Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS)	Separation by GC followed by hard ionization (EI) and mass analysis.	Provides reproducible fragmentation patterns for library matching. Good for separating isomers and impurities.	The molecular ion may be weak or absent due to extensive fragmentation.
Gas Chromatography-Chemical Ionization-Mass Spectrometry (GC-CI-MS)	Separation by GC followed by soft ionization (CI) using a reagent gas.	Produces a more abundant protonated molecule ([M+H]⁺), aiding in molecular weight determination.	Provides less structural information from fragmentation compared to EI.
High-Resolution Mass Spectrometry (HRMS)	Measures m/z with high accuracy and precision.	Allows for the determination of the elemental composition of the molecular ion and fragment ions, confirming the presence of Br, Cl, and S.[5][6]	Higher cost and complexity of instrumentation.

Experimental Protocols

A standard approach for the analysis of 3-Bromo-2-(chloromethyl)thiophene would involve Gas Chromatography coupled with Electron Ionization Mass Spectrometry (GC-EI-MS).

Sample Preparation:

• Prepare a stock solution of 3-Bromo-2-(chloromethyl)thiophene at a concentration of 1 mg/mL in a suitable volatile solvent (e.g., dichloromethane or hexane).

• Perform serial dilutions to obtain working solutions in the low µg/mL range.

• If analyzing a complex matrix, a sample clean-up step such as solid-phase extraction (SPE) may be necessary.

GC-EI-MS Analysis:

• Injection: Inject 1 µL of the prepared sample into the GC inlet.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 250 °C) and hold for several minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Mass Range: Scan from a low m/z (e.g., 40) to a value greater than the molecular weight (e.g., 250).

  • Source Temperature: Typically around 230 °C.

  • Quadrupole Temperature: Typically around 150 °C.

The following diagram outlines a typical workflow for the analysis:

Caption: General workflow for the GC-MS analysis of 3-Bromo-2-(chloromethyl)thiophene.

Conclusion

The mass spectrometric analysis of 3-Bromo-2-(chloromethyl)thiophene is predicted to yield a rich and informative fragmentation pattern. The presence of both bromine and chlorine will result in a characteristic isotopic cluster for the molecular ion and any halogen-containing fragments. The most likely fragmentation pathways involve the loss of a chlorine radical from the chloromethyl group, followed by the loss of a bromine radical from the thiophene ring. While this guide provides a predictive framework, experimental verification using high-resolution mass spectrometry is recommended for unambiguous structural confirmation. The methodologies and comparative data presented here offer a solid foundation for researchers undertaking the analysis of this and similar halogenated heterocyclic compounds.

References

• Gas-Phase Alcoholysis of Benzylic Halides in the Atmospheric Pressure Ionization Source. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Thiophen chemistry. Part XIII. Mass spectra of substituted thiophens. Journal of the Chemical Society B: Physical Organic. Available from: [Link]

• STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. ResearchGate. Available from: [Link]

• Mass Spectra Splitting of some Compounds Containing Both Azulenic and Thiophene Moieties. ResearchGate. Available from: [Link]

• Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. PMC. Available from: [Link]

• Mass spectral fragmentation patterns of some new benzo[b]thiophene- and thieno[2,3-b]thiophene-2,5-dicarbonyldichlorides and -dicarbonyldianilides and anilidoquinolones. PubMed. Available from: [Link]

• Benzyl halides. MassBank. Available from: [Link]

• Benzyl chloride. NIST WebBook. Available from: [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available from: [Link]

• Interpretation of mass spectra. Available from: [Link]

• mass spectra - fragmentation patterns. Chemguide. Available from: [Link]

• Radiation-Driven Destruction of Thiophene and Methyl-Substituted Thiophenes. Sciences and Exploration Directorate. Available from: [Link]

• Scheme 3. Mass fragmentation pattern of compounds 3a and 3b. ResearchGate. Available from: [Link]

• 3-(Bromomethyl)-2-chlorothiophene. PubChem. Available from: [Link]

• 3-Bromo-2-methylthiophene. PubChem. Available from: [Link]

• Comprehensive Analysis of Short-Chained Chlorinated Paraffins and other POPs in Environmental Samples by GCxGC-HR. LECO Corporation. Available from: [Link]

• Fragmentation (mass spectrometry). Wikipedia. Available from: [Link]

• mass spectra - the M+2 peak. Chemguide. Available from: [Link]

• Analytical Center - Chlorinated Paraffins. Empa. Available from: [Link]

• Thiophene, 3-bromo-. NIST WebBook. Available from: [Link]

• 3-bromo-2-chloro-5-(chloromethyl)thiophene. PubChemLite. Available from: [Link]

• Mass Spectrometry: Fragmentation. Available from: [Link]

• Bromo pattern in Mass Spectrometry. YouTube. Available from: [Link]

• 3-Bromo-2-chlorothiophene. SpectraBase. Available from: [Link]

• Thermal studies of chlorinated thiophenols. Open Research Newcastle. Available from: [Link]

Sources

• 1. Thiophen chemistry. Part XIII. Mass spectra of substituted thiophens - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. massbank.eu [massbank.eu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Benzyl chloride [webbook.nist.gov]
• 5. uni-saarland.de [uni-saarland.de]
• 6. Empa - Analytical Center - Chlorinated Paraffins [empa.ch]

Comparative Guide: IR Spectroscopy of Chloromethyl Thiophene Derivatives

Executive Summary

Chloromethyl thiophenes, specifically 2-(chloromethyl)thiophene and 3-(chloromethyl)thiophene , are critical electrophilic intermediates in the synthesis of pharmaceuticals (e.g., Tioconazole) and agrochemicals. Their high reactivity, driven by the thiophene ring's electron-donating nature, makes them prone to rapid hydrolysis and polymerization.

This guide provides a technical comparison of the Infrared (IR) spectroscopic profiles of these isomers. By analyzing specific vibrational modes—particularly the C–H out-of-plane (OOP) bending and C–Cl stretching frequencies—researchers can rapidly validate structural integrity and differentiate between isomers without resorting to more time-consuming NMR techniques.

Theoretical Background & Vibrational Assignments

The IR spectrum of chloromethyl thiophene derivatives is a superposition of the aromatic thiophene ring modes and the aliphatic chloromethyl side chain.

The Thiophene Ring

Thiophene exhibits characteristic "ring breathing" and stretching vibrations similar to benzene but shifted due to the sulfur atom's mass and electronegativity.

• (C=C) Ring Stretch: Typically appears as two bands in the 1500–1400 cm⁻¹ region.[1][2]
• (C–H) Aromatic Stretch: Distinct sharp peaks above 3000 cm⁻¹ (typically 3120–3050 cm⁻¹).
• (C–H) OOP Bending: This is the fingerprint region (900–650 cm⁻¹) and is the primary method for distinguishing substitution patterns (2- vs. 3-position).

The Chloromethyl Group (-CH₂Cl)

• (C–H) Aliphatic Stretch: Two bands (symmetric and asymmetric) just below 3000 cm⁻¹ (2950–2850 cm⁻¹).
• (CH₂) Wagging: A diagnostic band often found near 1260 cm⁻¹ ( specific).
• (C–Cl) Stretch: A strong band in the 750–600 cm⁻¹ range. Note that rotational isomerism (gauche vs. trans) can split this peak, but in liquid films, it often appears as a broadened envelope.

Comparative Analysis: 2- vs. 3-Isomers

Differentiation relies heavily on the C–H Out-of-Plane (OOP) deformation bands. The substitution position alters the symmetry and the allowed vibrational modes of the remaining ring protons.

Table 1: Key Diagnostic Peaks Comparison

Vibrational Mode	Frequency Region (cm⁻¹)	2-(Chloromethyl)thiophene	3-(Chloromethyl)thiophene	Notes
(C-H) Aromatic	3120 – 3050	~3100 (m)	~3100 (m)	Diagnostic of aromaticity; overlaps in both isomers.
(C-H) Aliphatic	2980 – 2850	~2960, 2870 (w-m)	~2960, 2870 (w-m)	Confirms presence of alkyl side chain.
Ring Stretch ( )	1540 – 1400	~1530, 1440 (s)	~1540, 1420 (s)	2-substituted often show a doublet structure near 1440.
(CH₂) Wag	1270 – 1250	~1260 (m)	~1265 (m)	Specific to group.
(C-H) OOP (Ring)	900 – 650	~710 (s), ~830 (m)	~770 (s), ~860 (w)	CRITICAL DIFFERENTIATOR.
(C-Cl) Stretch	750 – 600	~700 (s)	~680–700 (s)	Often overlaps with ring OOP; look for intensity changes.

Technical Insight: 2-substituted thiophenes typically display a strong OOP band near 700–710 cm⁻¹ (3 adjacent H atoms). 3-substituted thiophenes often shift this primary band higher to 750–790 cm⁻¹ (isolated H and adjacent 2H pattern).

Experimental Protocol: ATR-FTIR Analysis

This protocol utilizes Attenuated Total Reflectance (ATR) for rapid analysis of liquid samples.[3]

Materials & Equipment

• Instrument: FTIR Spectrometer (e.g., Bruker, PerkinElmer) with Diamond/ZnSe ATR crystal.

• Resolution: 4 cm⁻¹.

• Scans: 16–32 scans.

• Solvent: None (Neat liquid analysis).

Step-by-Step Workflow

• Background Collection: Clean the ATR crystal with isopropanol. Collect an air background spectrum.

• Sample Loading: Using a glass pipette, place 1 drop (~10 µL) of the chloromethyl thiophene derivative onto the crystal center. Caution: Compound is a lachrymator and corrosive.

• Acquisition: Secure the pressure arm (if applicable) to ensure uniform contact. Acquire the spectrum from 4000 to 600 cm⁻¹.[4]

• Processing: Apply baseline correction if necessary. Identify peaks using the "Peak Pick" function with a threshold of 5% T.

• Cleaning: Immediately wipe the crystal with acetone, then isopropanol. These compounds can polymerize on the crystal if left to dry.

Quality Control & Impurity Detection

The most common impurity is the corresponding alcohol (from hydrolysis) or aldehyde (from oxidation).

Impurity	Diagnostic Peak	Location (cm⁻¹)	Action
Thiophene-methanol	(O-H) Broad	3500 – 3200	Dry sample or redistill.
Thiophene-carboxaldehyde	(C=O) Sharp	1680 – 1660	Check synthesis oxidation step.
Polymerization	Loss of fine structure	Fingerprint	Discard sample.

Decision Logic for Isomer Identification

The following diagram outlines the logical pathway for identifying the specific isomer and validating purity based on the spectral data discussed.

Figure 1: Decision tree for the structural verification of chloromethyl thiophene isomers using FTIR data.

References

• National Institute of Standards and Technology (NIST). Thiophene, 2-(chloromethyl)- IR Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• PubChem. 3-(Chloromethyl)thiophene Compound Summary. National Library of Medicine. Retrieved from [Link]

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley.[5] (General reference for Thiophene substitution patterns).

• University of Colorado Boulder. IR Spectroscopy Tutorial: Alkyl Halides. Retrieved from [Link]

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. 2-(Chloromethyl)thiophene | 765-50-4 | Benchchem [benchchem.com]
• 4. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 5. 3-(Chloromethyl)thiophene | C5H5ClS | CID 12487462 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 2-(chloromethyl)thiophene and 3-Bromo-2-(chloromethyl)thiophene in Nucleophilic Substitution

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the chemical reactivity of two important thiophene-based synthetic intermediates: 2-(chloromethyl)thiophene and 3-Bromo-2-(chloromethyl)thiophene. Understanding the nuanced differences in their susceptibility to nucleophilic attack is critical for optimizing reaction conditions, predicting outcomes, and designing efficient synthetic routes for novel pharmaceutical agents and functional materials.

Introduction: The Subtle Influence of a Bromo Substituent

2-(Chloromethyl)thiophene is a widely utilized building block in organic synthesis. Its reactive chloromethyl group, attached to the electron-rich thiophene ring, allows for the facile introduction of the thienyl moiety into more complex molecular architectures via nucleophilic substitution reactions.[1] This structural motif is present in numerous biologically active compounds, including the antiplatelet agent Clopidogrel.[1]

The introduction of a substituent onto the thiophene ring, such as a bromine atom at the 3-position, creates 3-Bromo-2-(chloromethyl)thiophene. This modification raises a critical question for the synthetic chemist: How does the presence of this adjacent halogen atom alter the reactivity of the chloromethyl group? This guide will dissect the competing electronic and steric factors that govern this reactivity difference, provide a theoretical framework for prediction, and outline an experimental protocol for empirical validation.

Theoretical Framework: A Duality of Effects in S_N2 Reactions

The primary pathway for nucleophilic substitution on these substrates is the bimolecular nucleophilic substitution (S_N2) mechanism. This reaction proceeds in a single, concerted step where the nucleophile attacks the electrophilic carbon atom from the side opposite to the leaving group (a "backside attack").[2][3] The reaction rate is dependent on the concentrations of both the substrate and the nucleophile.[4]

The reactivity of the benzylic-like carbon in the chloromethyl group is modulated by the adjacent thiophene ring. For 3-Bromo-2-(chloromethyl)thiophene, the bromine atom introduces two opposing effects that influence the S_N2 transition state.

Electronic Effect: Inductive Activation

Halogens exert a powerful electron-withdrawing effect through induction (the -I effect) due to their high electronegativity.[5] In 3-Bromo-2-(chloromethyl)thiophene, the bromine atom pulls electron density away from the thiophene ring. This inductive withdrawal makes the entire ring system, including the attached chloromethyl group, more electron-deficient.

This increased electrophilicity at the methylene carbon (the carbon bearing the chlorine atom) makes it a more attractive target for an incoming nucleophile. Consequently, the electronic effect of the bromine substituent is expected to increase the rate of nucleophilic substitution compared to the unsubstituted 2-(chloromethyl)thiophene.

Steric Effect: Steric Hindrance

The S_N2 mechanism is highly sensitive to steric bulk around the reaction center.[6] The requirement for a backside attack means the nucleophile must have a clear path to the electrophilic carbon.[7] The bromine atom, being significantly larger than a hydrogen atom, is positioned directly adjacent to the chloromethyl group.

This proximity creates a "steric shield," physically obstructing the trajectory of the incoming nucleophile.[8] This steric hindrance makes it more difficult for the nucleophile to approach and attack the carbon atom, thereby decreasing the rate of the S_N2 reaction.

Comparative Analysis: Predicting the Dominant Force

The net reactivity of 3-Bromo-2-(chloromethyl)thiophene is determined by the balance of these two competing factors: electronic activation versus steric hindrance.

• 2-(chloromethyl)thiophene : Serves as the baseline, with its reactivity governed by the inherent properties of the thienylmethyl chloride system.

• 3-Bromo-2-(chloromethyl)thiophene : Its reactivity is a push-pull between the rate-enhancing inductive effect of bromine and the rate-retarding steric hindrance.

Without direct quantitative kinetic data from the literature for a side-by-side comparison, a prediction must be made based on established chemical principles. In S_N2 reactions on substrates with substituents adjacent to the reaction center, steric effects are often a dominant factor.[6][9] Therefore, it is reasonable to hypothesize that the steric hindrance imposed by the bulky bromine atom will outweigh its electronic activation, leading to a slower overall reaction rate for 3-Bromo-2-(chloromethyl)thiophene compared to its non-brominated counterpart. However, the magnitude of this difference may be small and highly dependent on the size of the attacking nucleophile and the specific reaction conditions.

The following diagram illustrates the key factors influencing the S_N2 transition state for 3-Bromo-2-(chloromethyl)thiophene.

Caption: Competing effects on the S_N2 transition state of 3-Bromo-2-(chloromethyl)thiophene.

Quantitative Data Summary

The following table summarizes the key properties of the two compounds and the predicted impact on their reactivity in S_N2 reactions.

Property	2-(chloromethyl)thiophene	3-Bromo-2-(chloromethyl)thiophene	Rationale for Reactivity Difference
Molecular Formula	C₅H₅ClS[10]	C₅H₄BrClS	Addition of a bromine atom.
Molecular Weight	132.61 g/mol [11]	~211.51 g/mol	Increased mass due to bromine.
Electronic Effect of Substituent	N/A (Hydrogen)	Electron-withdrawing (-I)	The electronegative bromine pulls electron density from the ring, increasing the electrophilicity of the methylene carbon. This effect is activating .
Steric Effect of Substituent	Minimal (Hydrogen)	Steric Hindrance	The bulky bromine atom adjacent to the reaction site physically obstructs the backside attack of the nucleophile. This effect is deactivating .[6]
Predicted Overall Reactivity	Higher	Lower	The deactivating steric hindrance from the bromine atom is hypothesized to be the dominant factor, outweighing the activating electronic effect.

Experimental Protocol: A Kinetic Study of Nucleophilic Substitution

To empirically determine the relative reactivity, a comparative kinetic study is essential. The following protocol outlines a method for comparing the reaction rates of the two thiophene substrates with sodium azide, a common and effective nucleophile. The reaction progress can be monitored by High-Performance Liquid Chromatography (HPLC).

Caption: Experimental workflow for the comparative kinetic analysis.

Methodology

• Materials and Reagents:

  • 2-(chloromethyl)thiophene

  • 3-Bromo-2-(chloromethyl)thiophene

  • Sodium azide (NaN₃)

  • Acetonitrile (HPLC grade)

  • Dimethyl sulfoxide (DMSO, anhydrous)

  • Deionized water

  • Constant temperature bath

  • HPLC system with a suitable C18 column

• Preparation of Solutions:

  • Substrate Stock Solutions (0.1 M): Accurately weigh the required amount of 2-(chloromethyl)thiophene and 3-Bromo-2-(chloromethyl)thiophene and dissolve each in acetonitrile in separate volumetric flasks to a final concentration of 0.1 M.

  • Nucleophile Stock Solution (1.0 M): Carefully dissolve sodium azide in anhydrous DMSO in a volumetric flask to a final concentration of 1.0 M.

• Reaction Procedure:

  • Equilibrate the constant temperature bath to the desired temperature (e.g., 50 °C).

  • In two separate, identical reaction flasks, place 9.0 mL of acetonitrile.

  • Add 1.0 mL of the 0.1 M 2-(chloromethyl)thiophene stock solution to the first flask and 1.0 mL of the 0.1 M 3-Bromo-2-(chloromethyl)thiophene stock solution to the second flask. Allow the solutions to reach thermal equilibrium.

  • To initiate both reactions simultaneously, add 1.0 mL of the 1.0 M sodium azide solution to each flask. Start a timer immediately.

  • At predetermined time intervals (e.g., 5, 15, 30, 60, 90, 120 minutes), withdraw a 0.5 mL aliquot from each reaction mixture.

  • Immediately quench each aliquot by adding it to a labeled HPLC vial containing 1.0 mL of cold deionized water. This will effectively stop the reaction by diluting the reactants.

• Analysis and Data Interpretation:

  • Analyze each quenched sample by HPLC to determine the concentration of the unreacted starting material.

  • For each substrate, plot the natural logarithm of its concentration (ln[Substrate]) versus time (in seconds).

  • The data should yield a straight line, confirming pseudo-first-order kinetics. The slope of this line is equal to the negative of the pseudo-first-order rate constant (-k').

  • Compare the calculated k' values for the two substrates. The compound with the larger k' value has the higher reactivity under the tested conditions.

Conclusion

The reactivity of the chloromethyl group in thiophene-based compounds is a critical parameter in synthetic chemistry. While 2-(chloromethyl)thiophene is a reactive and versatile substrate, the introduction of a bromine atom at the 3-position in 3-Bromo-2-(chloromethyl)thiophene creates a more complex system. The bromo substituent introduces a rate-enhancing electronic effect through induction and a rate-retarding steric effect due to its bulk.

Based on established principles of the S_N2 mechanism, it is hypothesized that steric hindrance is the dominant factor, rendering 3-Bromo-2-(chloromethyl)thiophene less reactive than 2-(chloromethyl)thiophene . This guide provides the theoretical basis for this prediction and a robust experimental protocol to obtain the empirical data necessary to confirm and quantify this reactivity difference. For researchers in drug discovery and materials science, a thorough understanding of these substituent effects is paramount for the rational design and efficient execution of synthetic strategies.

References

• BenchChem. An In-depth Technical Guide to 2-Chloro-3-(chloromethyl)thiophene: Chemical Properties and Structure. Available at: https://www.benchchem.com/product/b3100405-in-depth-technical-guide
• Semantic Scholar. Theoretical study of the mechanism of thieno[3,2-b]benzofuran bromination. Available at: https://www.semanticscholar.org/paper/Theoretical-study-of-the-mechanism-of-thieno-3-2-bromination-Tshimananga-Mbuya/449171e5c0627d3151978d3878b17316fc7f7943
• BenchChem. Application Notes: 2-(Chloromethyl)thiophene in Pharmaceutical Synthesis. Available at: https://www.benchchem.
• Wikipedia. SN2 reaction. Available at: https://en.wikipedia.org/wiki/SN2_reaction
• National Institutes of Health. Thiophene-Based Trimers and Their Bioapplications: An Overview. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8540455/
• BenchChem. An In-depth Technical Guide to the Electron-Withdrawing Effects of the Acetyl Group in 2-Acetylthiophene. Available at: https://www.benchchem.com/product/b1236-in-depth-technical-guide
• Total Synthesis. SN2 Reaction Explanation & Mechanism. Available at: https://totalsynthesis.com/sn2-reaction-mechanism/
• Master Organic Chemistry. The SN2 Reaction Mechanism. Available at: https://www.masterorganicchemistry.com/2012/07/04/the-sn2-mechanism/
• Chemistry LibreTexts. 7.2: SN2 Reaction Mechanism, Energy Diagram and Stereochemistry. Available at: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(McMurry)
• YouTube. 7.7-11 Part 1: Introducing the SN2 Mechanism. Available at: https://www.youtube.
• Khan Academy. Steric hindrance | Substitution and elimination reactions | Organic chemistry. Available at: https://www.youtube.
• NIST WebBook. Thiophene, 2-(chloromethyl)-. Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=C765504
• PubChem. 2-(Chloromethyl)thiophene. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/69830
• Chemistry LibreTexts. Steric Hindrance. Available at: https://chem.libretexts.org/Courses/Athabasca_University/Chemistry_350%3A_Organic_Chemistry_I/03%3A_Conformations_of_Alkanes_and_Cycloalkanes/3.05%3A_Steric_Hindrance

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. SN2 reaction - Wikipedia [en.wikipedia.org]
• 10. Thiophene, 2-(chloromethyl)- [webbook.nist.gov]
• 11. 2-(Chloromethyl)thiophene | C5H5ClS | CID 69830 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Bromo-2-(chloromethyl)thiophene

Topic: Personal protective equipment for handling 3-Bromo-2-(chloromethyl)thiophene Content Type: Operational Safety & Logistics Guide Audience: Researchers, Synthetic Chemists, HSE Officers

Executive Safety Directive

Status: HIGH HAZARD / LACHRYMATOR

As a Senior Application Scientist, I cannot overstate the respect required for 3-Bromo-2-(chloromethyl)thiophene (CAS: 40032-76-6) . While often treated casually as a standard intermediate, this compound possesses a "Trojan Horse" hazard profile. It combines the sensitizing and corrosive properties of a halogenated alkylator with the potent, tear-gas-like effects of a lachrymator .

The Critical Mechanism: The chloromethyl group (–CH₂Cl) is highly electrophilic. Upon contact with biological tissue (skin, eyes, lungs), it undergoes rapid alkylation of proteins and DNA. Furthermore, it hydrolyzes in the presence of moisture (mucous membranes) to release hydrochloric acid (HCl) directly into the tissue.

Immediate Action Required:

• Zero Bench Work: All handling must occur inside a certified chemical fume hood.

• Lachrymator Protocol: Notify lab personnel before use.

• Cold Handling: Whenever possible, handle the material cold (0–4°C) to suppress vapor pressure and lachrymatory potential.

Hazard Profile & Risk Assessment

Hazard Class	GHS Code	Operational Implication
Acute Toxicity	H301/H310/H330	Fatal if swallowed, in contact with skin, or inhaled. Treat as a poison.
Skin Corrosion	H314	Causes severe skin burns and eye damage. Irreversible scarring possible.[1]
Sensitization	H317	May cause allergic skin reaction.[2] Once sensitized, trace exposure triggers reaction.
Lachrymator	No GHS Code	Induces severe tearing and respiratory distress at ppm levels. Evacuation risk.

The PPE Matrix: Barrier Selection Logic

Standard laboratory PPE is insufficient for this compound. The lipophilic thiophene ring facilitates rapid permeation through standard nitrile gloves, carrying the alkylating chloromethyl group into the bloodstream.

Hand Protection Strategy

• Primary Barrier (Required): EVOH/PE Laminate (Silver Shield® / North®) .

  • Why: These multi-layer laminates provide >480 min breakthrough time against small halogenated alkyls.

• Dexterity Layer: Disposable Nitrile (minimum 5 mil) worn over the laminate glove.

  • Why: Laminate gloves are baggy and slippery. The outer nitrile glove secures the fit and provides grip.

• Splash Guard (Incidental Only): Double-gloved Nitrile (minimum 8 mil total).

  • Warning: Only acceptable for <10 mg handling where immediate removal is possible. Breakthrough can occur in <5 minutes.

Respiratory & Eye Protection [2][3][4][5][6]

• Engineering Control: Fume hood with vertical sash operating at face velocity >100 fpm.

• Eye Protection: Unvented or Indirectly Vented Chemical Goggles.

  • Why: Safety glasses fail because lachrymatory vapors bypass side shields.

• Face Protection: 8-inch Face Shield required during transfers or heating.

Body Protection

• Standard: Cotton lab coat (buttoned).

• Enhanced: Chemical-resistant apron (Tychem® or PVC) if handling liquids >50 mL.

PPE Decision Logic (Visualization)

The following diagram illustrates the decision-making process for selecting the correct PPE configuration based on the operational scale.

Figure 1: PPE Selection Logic based on experimental scale and permeation risk.

Operational Protocol: Step-by-Step

Phase 1: Pre-Work Preparation

• Decontamination Solution: Prepare a "Quench Mix" (10% aqueous Sodium Carbonate or 5% Ammonium Hydroxide) in a spray bottle. Keep this inside the hood.

  • Mechanism:[1][2][5][7][8] Nucleophilic attack by hydroxide/ammonia destroys the chloromethyl group.

• Weighing: Do not weigh on an open bench. Move the balance into the hood or use a tared, septa-sealed vial to transport the solid.

• Thawing: If the material is frozen (recommended storage), allow it to warm inside the hood. Do not open cold vials in humid air (hydrolysis risk).

Phase 2: Active Handling

• Donning: Put on laminate gloves first, then pull standard nitrile gloves over them. Tape the cuff of the lab coat to the outer glove if reaching deep into a reactor.

• Transfer: Use positive displacement pipettes or glass syringes for liquids. Avoid pouring.

• Reaction Monitoring: If using TLC, keep the developing chamber in the hood. The spotted plate will off-gas lachrymatory vapors.

Phase 3: Waste & Decontamination [5]

• Quenching: Rinse all contaminated glassware (spatulas, needles) with the Quench Mix (Phase 1) before removing them from the hood.

• Solid Waste: Dispose of gloves and paper towels into a double-bagged, sealable container labeled "Lachrymatory/Toxic Solid Waste."

• Liquid Waste: Segregate into Halogenated Organic Waste . Do not mix with oxidizers.

Emergency Response Workflow

In the event of exposure or spill, immediate action is required to prevent permanent injury.

Figure 2: Emergency response workflow for exposure and spills.[5]

Storage & Stability

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Store under inert gas (Argon/Nitrogen). Moisture sensitive.

• Segregation: Store away from strong bases, amines, and oxidizers. Keep in a secondary container to trap lachrymatory vapors.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10932747, 3-(Bromomethyl)-2-chlorothiophene. Retrieved from [Link]

• Northwestern University Research Safety (2023). Hazardous Waste Disposal Guide: Lachrymatory Chemicals. Retrieved from [Link]

Sources

• 1. images.thdstatic.com [images.thdstatic.com]
• 2. fishersci.com [fishersci.com]
• 3. support.industry.siemens.com [support.industry.siemens.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. uwyo.edu [uwyo.edu]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]